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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

Abstract This technical guide provides a comprehensive analysis of the core physicochemical properties of the novel compound, 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine. While empirical data on this specific molecule...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of the novel compound, 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine. While empirical data on this specific molecule is not yet widely published, this document leverages expert analysis of its constituent moieties—the privileged 2-aminothiazole scaffold and the increasingly significant difluorocyclohexyl group—to predict its behavior. We present predicted values for key parameters such as melting point, solubility, pKa, and lipophilicity. Furthermore, this guide offers detailed, field-proven experimental protocols for the empirical determination of these properties, designed to provide researchers and drug development professionals with a robust framework for its characterization. The synthesis, purification, and analytical validation workflows are also discussed, grounding the theoretical predictions in practical, actionable science. This document is intended to serve as a foundational resource for integrating this compound into medicinal chemistry and drug discovery programs.

Introduction to 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

The 2-aminothiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its utility spans from antimicrobial agents like sulfathiazole to potent inhibitors of protein kinases.[2][3] The scaffold's rigid geometry and hydrogen bonding capabilities allow it to engage with various biological targets effectively.

The strategic incorporation of fluorine into drug candidates is a principal tactic for enhancing metabolic stability, modulating lipophilicity, and altering acidity/basicity. The gem-difluoro motif on a cyclohexyl ring, as seen in 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine, offers a unique combination of effects. It acts as a bioisostere for a carbonyl group or a hydrated ketone, introduces a localized dipole without adding significant steric bulk, and can conformationally lock the cyclohexyl ring, thereby reducing the entropic penalty of binding to a protein target.[4]

This guide provides a predictive overview of the essential physicochemical properties of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine and outlines the necessary experimental workflows for their validation. Understanding these properties is critical as they directly govern the compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately determining its viability as a therapeutic agent.

Predicted Physicochemical Profile

The properties of the title compound are projected based on the analysis of its structural components and data from analogous molecules. The lipophilic, conformationally-restricted difluorocyclohexyl group combined with the polar, basic 2-aminothiazole core suggests a molecule with balanced characteristics suitable for drug development.

PropertyPredicted Value / CharacteristicRationale & Comparative Insights
Molecular Formula C₉H₁₂F₂N₂SDerived from chemical structure.
Molecular Weight 234.27 g/mol Calculated from the molecular formula.
Melting Point (Mp) 130 - 145 °CHigher than many simple 2-aminothiazoles due to increased molecular weight and potential for strong crystal lattice packing. For comparison, 4-(3,4-difluorophenyl)-1,3-thiazol-2-amine melts at 121-125 °C.[5][6] The flexible yet bulky cyclohexyl ring may lead to a slightly different packing efficiency.
Boiling Point (Bp) > 350 °C (with decomposition)High molecular weight and polar functional groups suggest a high boiling point. Decomposition is expected before boiling under atmospheric pressure.
Aqueous Solubility Low to ModerateThe 2-aminothiazole moiety provides a basic handle for protonation and aqueous solubility at low pH. However, the large, hydrophobic difluorocyclohexyl group will significantly limit solubility at physiological pH (7.4).
Organic Solvent Solubility HighExpected to be readily soluble in DMSO, DMF, and alcohols like methanol and ethanol, which are common solvents for heterocyclic compounds in discovery settings.[1][7]
pKa (Basic) 4.5 - 5.5The primary basic center is the 2-amino group and thiazole ring nitrogens. The pKa of unsubstituted 2-aminothiazole is ~5.3. The difluorocyclohexyl group is weakly electron-withdrawing, which may slightly reduce the basicity compared to an unsubstituted alkyl group.
LogP (Octanol/Water) 2.8 - 3.5The difluorocyclohexyl group is highly lipophilic. Structurally related compounds like 4-(3,4-difluorophenyl)-1,3-thiazol-2-amine have a calculated XLogP3 of 2.5.[8] The replacement of a phenyl ring with a cyclohexyl ring typically increases LogP.

Synthesis and Purification Pathway

A robust and reproducible synthetic route is paramount. The most logical and widely adopted method for constructing the 2-aminothiazole core is the Hantzsch thiazole synthesis.[9][10] This involves the condensation of an α-haloketone with a thiourea.

Proposed Synthesis:

  • Step 1: α-Bromination of Ketone: The starting material, 4,4-difluorocyclohexyl methyl ketone, would be brominated using a standard reagent like bromine in methanol or N-bromosuccinimide (NBS) to yield 2-bromo-1-(4,4-difluorocyclohexyl)ethan-1-one.

  • Step 2: Hantzsch Cyclization: The resulting α-bromoketone is then reacted with thiourea in a suitable solvent, such as ethanol, under reflux. This condensation and subsequent cyclization directly affords the target compound, 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine.

Purification: The crude product would likely be purified by recrystallization from a solvent system like ethanol/water or by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.[11][12]

G cluster_0 Step 1: α-Bromination cluster_1 Step 2: Hantzsch Cyclization cluster_2 Step 3: Purification A 4,4-Difluorocyclohexyl methyl ketone B 2-Bromo-1-(4,4-difluorocyclohexyl) ethan-1-one A->B Br₂ / MeOH or NBS D 4-(4,4-Difluorocyclohexyl) -1,3-thiazol-2-amine (Crude) B->D C Thiourea C->D E Purified Product D->E Recrystallization or Column Chromatography

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocols for Physicochemical Characterization

To move beyond prediction, rigorous experimental validation is required. The following section details standardized protocols for determining the key physicochemical properties.

Structural and Purity Analysis

Purity and structural integrity are prerequisites for all subsequent tests.

Methodology:

  • High-Performance Liquid Chromatography (HPLC):

    • System: Agilent 1260 Infinity II or equivalent.

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% to 95% B over 10 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

    • Outcome: Purity assessment (should be >95%).

  • Mass Spectrometry (MS):

    • Technique: Electrospray Ionization (ESI), positive mode.

    • Analysis: Confirm the mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺.

    • Expected m/z: 235.08.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Solvent: DMSO-d₆ or CDCl₃.

    • ¹H NMR: Expect signals for the thiazole proton, the cyclohexyl protons, and the exocyclic amine protons (broad singlet).

    • ¹³C NMR: Expect distinct signals for the thiazole ring carbons and the difluorinated carbon of the cyclohexyl ring.

    • ¹⁹F NMR: Expect a characteristic signal for the gem-difluoro group.

G cluster_analysis Analytical Workflow Compound Purified Compound HPLC HPLC (Purity >95%) Compound->HPLC MS Mass Spec (Confirm MW) Compound->MS NMR NMR (¹H, ¹³C, ¹⁹F) (Confirm Structure) Compound->NMR

Caption: Analytical workflow for structure and purity validation.

Aqueous Solubility Determination (Kinetic Assay)

This protocol provides a high-throughput method to assess kinetic solubility at a physiologically relevant pH.

Methodology:

  • Stock Solution: Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • Sample Preparation: In a 96-well plate, add 2 µL of the 10 mM stock to 198 µL of Phosphate-Buffered Saline (PBS) at pH 7.4. This creates a 100 µM nominal concentration with 1% DMSO.

  • Incubation: Seal the plate and shake at room temperature for 2 hours to allow for precipitation of insoluble compound.

  • Separation: Centrifuge the plate at 4000 rpm for 20 minutes to pellet any precipitate.

  • Quantification: Carefully transfer the supernatant to a new 96-well plate. Quantify the concentration of the dissolved compound using HPLC-UV by comparing the peak area to a standard curve prepared from the DMSO stock.

pKa Determination (Potentiometric Titration)

This method directly measures the pH at which the compound is 50% ionized.

Methodology:

  • Sample Preparation: Accurately weigh and dissolve the compound in a mixed solvent system (e.g., 50:50 methanol:water) to a concentration of ~1-5 mM.

  • Titration Setup: Use an automated titrator equipped with a calibrated pH electrode.

  • Acidic Titration: Add a standardized solution of HCl (e.g., 0.1 M) in small, precise increments. Record the pH after each addition.

  • Basic Titration: Back-titrate the solution with a standardized solution of NaOH (e.g., 0.1 M), again recording the pH at each step.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the titration curve, which corresponds to the half-equivalence point.

Lipophilicity Measurement (LogD₇.₄ Shake-Flask Method)

This classic method measures the partition coefficient between n-octanol and a buffered aqueous phase.

Methodology:

  • Phase Preparation: Pre-saturate n-octanol with PBS (pH 7.4) and vice-versa by mixing them vigorously and allowing the layers to separate.

  • Partitioning: Add a known amount of the compound to a vial containing equal volumes (e.g., 2 mL each) of the pre-saturated n-octanol and PBS.

  • Equilibration: Cap the vial and shake vigorously for 1-2 hours to allow the compound to partition between the two phases.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the layers.

  • Quantification: Carefully sample each phase (n-octanol and aqueous) and determine the compound's concentration in each using HPLC-UV.

  • Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

G cluster_sol Solubility (Kinetic) cluster_pka pKa (Potentiometric) cluster_logd LogD (Shake-Flask) Start Validated Compound Sol1 Add to PBS (pH 7.4) Start->Sol1 pKa1 Dissolve in MeOH/H₂O Start->pKa1 LogD1 Add to Octanol/PBS Start->LogD1 Sol2 Incubate & Shake Sol1->Sol2 Sol3 Centrifuge Sol2->Sol3 Sol4 Quantify Supernatant (HPLC) Sol3->Sol4 pKa2 Titrate with Acid/Base pKa1->pKa2 pKa3 Analyze Titration Curve pKa2->pKa3 LogD2 Shake to Equilibrate LogD1->LogD2 LogD3 Centrifuge LogD2->LogD3 LogD4 Quantify Both Phases (HPLC) LogD3->LogD4

Caption: Experimental workflows for key property determination.

Significance in Drug Development

The physicochemical properties detailed in this guide are not mere academic data points; they are critical determinants of a compound's success.

  • Solubility: Poor aqueous solubility is a primary cause of failure for drug candidates. It limits oral absorption and makes intravenous formulation challenging. The predicted low-to-moderate solubility of this compound suggests that formulation strategies, such as salt formation (leveraging the basic 2-amino group), may be necessary.

  • Lipophilicity (LogD): This property governs a compound's ability to cross cell membranes. A LogD in the 1-3 range is often considered optimal for oral absorption. The predicted LogD of ~2.8-3.5 places this compound in a favorable, albeit slightly lipophilic, range. High lipophilicity can sometimes lead to non-specific binding and toxicity.

  • pKa: The ionization state of a drug affects its solubility, permeability, and target binding. A pKa of ~5.0 means the compound will be partially protonated and positively charged in the acidic environment of the stomach but largely neutral at the pH of the small intestine, which could facilitate absorption.

The structural features of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine make it an intriguing candidate for various therapeutic areas, including oncology and infectious diseases, where related thiazole derivatives have shown promise.[2][13]

Conclusion

4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine is a compound of significant interest, merging a biologically validated scaffold with a modern fluorine motif designed to enhance drug-like properties. This guide provides a robust predictive foundation for its key physicochemical characteristics and, more importantly, outlines the precise, actionable experimental protocols required for their empirical validation. By systematically applying these methods, researchers can generate the high-quality data necessary to confidently advance this molecule within the drug discovery and development pipeline, unlocking its full therapeutic potential.

References

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. (2022, March 14). MDPI. Retrieved February 17, 2026, from [Link]

  • 4-(4-Fluorophenyl)-1,3-thiazol-2-amine. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

  • 4-(3,4-Difluorophenyl)-1,3-thiazol-2-amine. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

  • Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • Synthesis, Molecular Docking, and Biological Evaluation of novel thiazole based thiazolidine-4-one derivatives. (2024, October 19). Impactfactor. Retrieved February 17, 2026, from [Link]

  • 2-Aminothiazole. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

  • A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (n.d.). OUCI. Retrieved February 17, 2026, from [Link]

  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025, July 30). Chem Rev Lett. Retrieved February 17, 2026, from [Link]

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  • Equilibrium pKa Table (DMSO Solvent and Reference). (n.d.). Organic Chemistry Data. Retrieved February 17, 2026, from [Link]

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  • Synthesis and identification of some derivatives of 1,3,4-thiadiazole. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 17, 2026, from [Link]

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Exploratory

in vitro screening of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

An In-Depth Technical Guide to the In Vitro Screening of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine Executive Summary The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, forming the structura...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the In Vitro Screening of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

Executive Summary

The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous clinically approved drugs and investigational agents.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and kinase inhibitory effects.[2][3][4] This guide provides a comprehensive framework for the in vitro screening of a novel derivative, 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine, leveraging the known therapeutic potential of its core structure to rationally design a screening cascade aimed at identifying and characterizing its biological activity. As a senior application scientist, the following sections detail not just the "how" but the "why" behind the proposed experimental workflow, ensuring a robust and logically sound investigation from initial high-throughput screening to preliminary mechanism of action studies.

Introduction: The Rationale for Screening 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

The 2-aminothiazole moiety is recognized as a "privileged scaffold" in drug discovery due to its ability to interact with a variety of biological targets.[1] Clinically relevant examples include the kinase inhibitor Dasatinib and the PI3K inhibitor Alpelisib, underscoring the scaffold's potential in oncology.[1][5] The introduction of a 4,4-difluorocyclohexyl group is a strategic chemical modification intended to enhance metabolic stability and cell permeability, properties that are often critical for a compound's therapeutic efficacy. This structural feature has been shown to favorably influence the pharmacokinetic properties of drug candidates.[6]

Given the established anticancer and kinase inhibitory potential of the 2-aminothiazole core, a logical starting point for the is to investigate its effects on cancer cell proliferation and its ability to inhibit key kinases involved in oncogenic signaling pathways.

A Tiered Approach to In Vitro Screening

A systematic and tiered screening approach is essential for efficiently identifying and validating the biological activity of a novel compound. This process typically begins with broad, high-throughput screens to identify initial "hits," followed by more focused secondary and mechanistic assays to confirm activity, determine potency, and elucidate the mechanism of action.[7]

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Hit Confirmation & Potency cluster_2 Tier 3: Mechanism of Action a High-Throughput Screening (HTS) b Dose-Response Analysis (IC50 Determination) a->b Identified 'Hits' c Orthogonal Assays b->c Confirmed 'Hits' d Target-Based Assays (e.g., Kinase Profiling) c->d e Cell-Based Mechanistic Assays d->e Validated Target

Caption: A tiered workflow for in vitro screening.

Tier 1: Primary High-Throughput Screening (HTS)

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of thousands of compounds against biological targets.[8][9][10] For 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine, a dual primary screening approach is recommended to broadly assess its potential as an anticancer agent and a kinase inhibitor.

Cell-Based Antiproliferative Screen

Rationale: Given that many 2-aminothiazole derivatives exhibit potent anticancer activity, a primary screen against a panel of human cancer cell lines is a logical first step.[1][11] This approach allows for the unbiased identification of cell types sensitive to the compound.

Assay Principle: Cell proliferation assays measure the rate of cell growth and division.[12] A widely used method for HTS is the MTT assay, a colorimetric assay that measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[13]

Experimental Protocol: MTT Assay for Cell Proliferation

  • Cell Seeding: Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine at a single, high concentration (e.g., 10 µM) for 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

  • MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control.

Biochemical Kinase Inhibition Screen

Rationale: The 2-aminothiazole scaffold is a known "hinge-binder" for many kinases, making kinase inhibition a likely mechanism of action.[11] A primary screen against a panel of representative kinases can quickly identify potential targets.

Assay Principle: Biochemical kinase assays measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.[14][15] These assays typically monitor the transfer of a phosphate group from ATP to a substrate.

Experimental Protocol: Generic Kinase Inhibition Assay (e.g., TR-FRET)

  • Reagent Preparation: Prepare a reaction buffer containing the purified kinase, a suitable substrate (peptide or protein), and ATP.

  • Compound Addition: Add 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine at a single concentration (e.g., 10 µM) to the reaction mixture.

  • Kinase Reaction: Initiate the kinase reaction by adding ATP and incubate for a specified time at room temperature.

  • Detection: Stop the reaction and add detection reagents (e.g., TR-FRET antibodies that recognize the phosphorylated substrate).

  • Data Acquisition: Measure the signal (e.g., TR-FRET ratio) using a compatible plate reader.

  • Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control.

Tier 2: Hit Confirmation and Potency Determination

Compounds that show significant activity in the primary screens ("hits") must be confirmed and their potency determined.[7]

Dose-Response Analysis

Rationale: To confirm the activity of a hit and determine its potency, a dose-response analysis is performed. This involves testing the compound over a range of concentrations to generate a dose-response curve and calculate the half-maximal inhibitory concentration (IC50).

Experimental Protocol:

  • Serial Dilution: Prepare a serial dilution of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine.

  • Assay Performance: Perform the primary assay (e.g., MTT or kinase assay) with the range of compound concentrations.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Assay Parameter Value
Antiproliferative (MCF-7) IC501.5 µM
Kinase Inhibition (Kinase X) IC500.8 µM
Kinase Inhibition (Kinase Y) IC50> 50 µM

Caption: Hypothetical dose-response data for 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine.

Orthogonal Assays

Rationale: To ensure that the observed activity is not an artifact of the primary assay format, it is crucial to confirm the results using an orthogonal assay that relies on a different detection method.

Example Orthogonal Assays:

  • For Antiproliferation: An ATP-based cell viability assay (e.g., CellTiter-Glo®) can be used to confirm the results of the MTT assay.[12] This assay measures the level of ATP, which is a marker of metabolically active cells.

  • For Kinase Inhibition: A radiometric kinase assay, which measures the incorporation of radiolabeled phosphate (32P or 33P) into a substrate, can serve as an orthogonal method to TR-FRET-based assays.[16]

Tier 3: Mechanism of Action (MoA) Elucidation

Once a hit has been confirmed and its potency determined, the next step is to investigate its mechanism of action.

G cluster_0 Confirmed Hit cluster_1 MoA Investigation cluster_2 Target Identification a Antiproliferative Activity b Cytotoxicity vs. Cytostasis a->b e Kinase Selectivity Profiling a->e c Cell Cycle Analysis b->c d Apoptosis Assays b->d f Target Engagement Assays e->f

Caption: Workflow for elucidating the mechanism of action.

Distinguishing Cytotoxicity from Cytostasis

Rationale: An antiproliferative effect can be due to cell killing (cytotoxicity) or inhibition of cell division (cytostasis).[13] Distinguishing between these two effects is a critical step in understanding the compound's MoA.

Experimental Approach:

  • Cytotoxicity Assays: Assays that measure markers of cell death, such as the release of lactate dehydrogenase (LDH) from damaged cells or the activation of caspases (key enzymes in apoptosis), can be used to assess cytotoxicity.

  • Cell Counting: A direct cell counting method, such as using a hemocytometer or an automated cell counter with a viability dye (e.g., trypan blue), can differentiate between a reduction in the rate of proliferation and an increase in cell death.

Kinase Selectivity Profiling

Rationale: If the primary screen identified kinase inhibition, it is essential to determine the compound's selectivity. A highly selective kinase inhibitor is often desirable to minimize off-target effects.

Experimental Approach:

  • Kinome-Wide Profiling: Screen the compound against a large panel of kinases (e.g., the KINOMEscan® platform) to identify its primary target(s) and assess its selectivity profile.[14] This is typically done at a single high concentration, followed by IC50 determination for the most potently inhibited kinases.

Conclusion

The should be a hypothesis-driven process, guided by the known biological activities of the 2-aminothiazole scaffold. The tiered approach outlined in this guide, from broad primary screening to focused mechanistic studies, provides a robust framework for identifying and characterizing the therapeutic potential of this novel compound. By employing a logical progression of validated assays, researchers can efficiently generate high-quality data to support further preclinical development.

References

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  • PubMed. (2023, October 5). Synthesis, biological screening and in silico studies of new N-phenyl-4-(1,3-diaryl-1H-pyrazol-4-yl)thiazol-2-amine derivatives as potential antifungal and antitubercular agents. Retrieved from [Link]

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Foundational

Fluorinated Cyclohexyl Thiazoles: Engineering Sp³-Rich Pharmacophores

Topic: Fluorinated Cyclohexyl Thiazole Compounds: Structural Synergy in Medicinal Chemistry Content Type: Technical Whitepaper / Strategic Guide Audience: Senior Medicinal Chemists, Drug Discovery Scientists, and Process...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Fluorinated Cyclohexyl Thiazole Compounds: Structural Synergy in Medicinal Chemistry Content Type: Technical Whitepaper / Strategic Guide Audience: Senior Medicinal Chemists, Drug Discovery Scientists, and Process Chemists.[1]

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the "flat" aromatic landscape of traditional kinase inhibitors and GPCR ligands often leads to poor solubility and off-target toxicity. The Fluorinated Cyclohexyl Thiazole (FCT) scaffold represents a strategic convergence of three distinct medicinal chemistry tactics:

  • Thiazole Core: A robust bioisostere for pyridine/amide linkers, offering specific H-bond acceptance and

    
    -stacking capability.
    
  • Cyclohexyl Motif: Introduces critical Sp³ character (

    
    ), breaking planarity to improve solubility and target selectivity via conformational restriction.[1]
    
  • Strategic Fluorination: Modulates pKa, blocks metabolic "soft spots" (CYP450 oxidation), and enhances lipophilicity (

    
    ) without significant steric penalties.[1]
    

This guide analyzes the synthesis, Structure-Activity Relationship (SAR), and experimental validation of FCTs, positioning them as privileged scaffolds for next-generation therapeutics.[1]

Strategic Rationale: The Triad of Potency

The Fluorine Effect: Metabolic Armor

Fluorine substitution on the thiazole ring or the pendant phenyl groups serves a dual purpose.[1]

  • Electronic Modulation: Fluorine is highly electronegative, lowering the pKa of the thiazole nitrogen.[1] This reduces non-specific binding to plasma proteins (albumin).[1]

  • Metabolic Blocking: The C-F bond (116 kcal/mol) is virtually metabolically inert.[1] Placing fluorine at the C5 position of the thiazole or para-position of an aryl substituent blocks oxidative metabolism (Phase I), significantly extending half-life (

    
    ).
    
The Cyclohexyl Advantage: Conformational Locking

Replacing a flexible alkyl chain (e.g.,


-butyl) with a cyclohexyl ring restricts the rotational degrees of freedom (entropy penalty reduction upon binding).
  • Case Evidence: Research indicates that replacing a butyl substituent with a cyclohexyl moiety can increase antimicrobial potency by 4-fold due to enhanced hydrophobic fit within the binding pocket (e.g., bacterial DNA gyrase or kinase ATP pockets).[1]

  • Stereochemistry: The cyclohexyl ring allows for cis/trans isomerism, enabling vectors to probe specific sub-pockets that planar aromatic rings cannot access.[1]

Synthetic Architectures

We define two primary routes for accessing FCT scaffolds. Route A is the robust Hantzsch cyclization, ideal for library generation.[1] Route B involves late-stage functionalization.

Visualization of Synthetic Pathways

G cluster_0 Route A: Hantzsch Synthesis (Scalable) Start1 Alpha-Halo Ketone (Fluorinated) Inter Intermediate Thioimidate Start1->Inter Condensation (EtOH, Reflux) Start2 N-Cyclohexyl Thiourea Start2->Inter Product Fluorinated Cyclohexyl Thiazole (FCT) Inter->Product Dehydration (-H2O, -HBr) StartB1 Fluorothiazole Halide Catalyst Pd(dppf)Cl2 Negishi/Suzuki StartB1->Catalyst StartB2 Cyclohexyl Zinc/Boronate StartB2->Catalyst Catalyst->Product C-C Coupling

Caption: Figure 1. Dual synthetic pathways for FCTs. Route A (Hantzsch) is preferred for de novo synthesis; Route B allows late-stage diversification.

Experimental Protocol: Hantzsch Synthesis of FCT-01

Objective: Synthesis of 2-(2-cyclohexylhydrazinyl)-4-(4-fluorophenyl)thiazole (Target FCT-01). Rationale: This protocol utilizes the condensation of a fluorinated phenacyl bromide with a cyclohexyl-thiosemicarbazide/thiourea derivative.

Materials & Reagents[2]
  • Substrate A: 2-Bromo-4'-fluoroacetophenone (1.0 eq) – The fluorinated warhead.

  • Substrate B: N-Cyclohexylthiosemicarbazide (1.0 eq) – The sp³ donor.

  • Solvent: Absolute Ethanol (EtOH).[1]

  • Base: Triethylamine (Et₃N) or fused Sodium Acetate (NaOAc).[1]

Step-by-Step Methodology
  • Activation: Dissolve 2-Bromo-4'-fluoroacetophenone (10 mmol) in 20 mL absolute ethanol in a round-bottom flask.

  • Condensation: Add N-Cyclohexylthiosemicarbazide (10 mmol) slowly to the stirring solution.

  • Cyclization: Heat the reaction mixture to reflux (78°C) for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane:EtOAc 7:3).

    • Checkpoint: The disappearance of the starting bromide spot indicates completion.[1]

  • Workup:

    • Cool the mixture to room temperature.

    • Pour into crushed ice/water (100 mL).

    • Neutralize with 10% NaHCO₃ solution to precipitate the free base.[1]

  • Purification: Filter the solid precipitate. Recrystallize from hot ethanol/water (9:1) to yield the pure thiazole.[1]

    • Validation: ¹H NMR should show the characteristic thiazole proton singlet (~7.0–7.5 ppm) and the disappearance of the CH₂Br peak.[1]

Medicinal Chemistry & SAR Data

The following table summarizes the impact of structural modifications on biological activity (e.g., antimicrobial MIC or kinase IC₅₀), synthesized from comparative literature analysis.

Table 1: Structure-Activity Relationship (SAR) Matrix
Compound IDR1 (Aryl)R2 (Amine)Potency (IC₅₀/MIC)Lipophilicity (cLogP)Notes
Ref-01 Phenyl

-Butyl
3.12 µM2.8Baseline activity. Flexible chain leads to entropy loss.[1]
FCT-01 4-F-PhenylCyclohexyl0.78 µM 3.44x Potency Increase. F-atom blocks metabolism; Cyclohexyl fills hydrophobic pocket.
FCT-02 4-F-Phenyl

-Butyl
1.50 µM3.1Steric bulk improves activity over Ref-01 but lacks the shape complementarity of cyclohexyl.
FCT-03 2,4-diF-PhenylCyclohexyl0.65 µM3.6Additional fluorine enhances cellular permeability but lowers solubility slightly.

Mechanism of Action: The Signaling Logic

FCT compounds often act as dual inhibitors (e.g., EGFR/VEGFR or DNA Gyrase/Topoisomerase).[1] The diagram below illustrates the multi-target logic often observed with this scaffold.

SAR Compound FCT Scaffold (Fluorinated Cyclohexyl Thiazole) Mech1 H-Bonding (Thiazole N) Compound->Mech1 Mech2 Hydrophobic Fill (Cyclohexyl) Compound->Mech2 Mech3 Metabolic Stability (C-F) Compound->Mech3 Target1 Target A: Kinase Pocket (e.g., EGFR/VEGFR) Effect1 Apoptosis / Cell Death Target1->Effect1 Target2 Target B: Microbial DNA Gyrase Effect2 Bacterial Stasis Target2->Effect2 Mech1->Target1 Specificity Mech2->Target1 Affinity Mech2->Target2 Affinity Mech3->Compound Increases t1/2

Caption: Figure 2. Mechanistic impact of FCT structural components on biological targets.

References

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. ACS Omega. [Link]

  • Thiazole Ring—A Biologically Active Scaffold. European Journal of Medicinal Chemistry / PMC. [Link][1]

  • Simple and Expedient Access to Novel Fluorinated Thiazolo- and Oxazolo[3,2-a]pyrimidin-7-one Derivatives. Molecules / PMC. [Link]

  • Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity. Frontiers in Chemistry. [Link]

  • Design, synthesis, and biological investigation of new thiazole-based derivatives. Frontiers in Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Fidelity Synthesis of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

Abstract & Scope This Application Note details a robust, field-proven protocol for the synthesis of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine . This scaffold is a critical pharmacophore in modern drug discovery, par...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This Application Note details a robust, field-proven protocol for the synthesis of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine . This scaffold is a critical pharmacophore in modern drug discovery, particularly for kinase inhibitors and GPCR modulators where the 4,4-difluorocyclohexyl group serves as a lipophilic, metabolically stable bioisostere for cyclohexyl or phenyl rings.

The protocol utilizes a Hantzsch Thiazole Synthesis strategy, anchored by a high-fidelity Weinreb amide intermediate to ensure chemoselectivity. Unlike direct alkylation methods which often suffer from over-addition or regioselectivity issues, this route guarantees high purity and scalability.

Retrosynthetic Analysis

The synthetic strategy relies on the disconnection of the thiazole ring to an


-haloketone and thiourea. The critical intermediate, 1-(4,4-difluorocyclohexyl)ethan-1-one , is accessed via a Weinreb amide to prevent tertiary alcohol formation during methylation.

Retrosynthesis Target 4-(4,4-Difluorocyclohexyl)- 1,3-thiazol-2-amine Bromoketone 2-Bromo-1-(4,4-difluorocyclohexyl) ethan-1-one Target->Bromoketone Hantzsch (Thiourea) MethylKetone 1-(4,4-Difluorocyclohexyl) ethan-1-one Bromoketone->MethylKetone α-Bromination Weinreb N-Methoxy-N-methyl- 4,4-difluorocyclohexane carboxamide MethylKetone->Weinreb Grignard (MeMgBr) Acid 4,4-Difluorocyclohexane carboxylic acid Weinreb->Acid Amide Coupling (CDI/EDCI)

Figure 1: Retrosynthetic strategy prioritizing chemoselectivity via the Weinreb amide pathway.

Experimental Protocol

Stage 1: Synthesis of the Weinreb Amide

Objective: Convert 4,4-difluorocyclohexanecarboxylic acid to N-methoxy-N-methyl-4,4-difluorocyclohexanecarboxamide.

  • Rationale: Direct reaction of acids with methyllithium often requires harsh conditions (dianion formation) and can be capricious. The Weinreb amide acts as a "stable buffer," halting nucleophilic attack at the ketone stage.

  • Reagents:

    • 4,4-Difluorocyclohexanecarboxylic acid (1.0 equiv)

    • 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

    • N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv)

    • Dichloromethane (DCM) (anhydrous)

Procedure:

  • Charge a reaction vessel with 4,4-difluorocyclohexanecarboxylic acid and anhydrous DCM (0.5 M concentration).

  • Cool to 0 °C under

    
     atmosphere.
    
  • Add CDI portion-wise over 15 minutes. Caution:

    
     evolution.
    
  • Stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for 1 hour to ensure activation.

  • Add N,O-Dimethylhydroxylamine hydrochloride in one portion.

  • Stir at RT for 12–16 hours.

  • Workup: Wash with 1M HCl, saturated

    
    , and brine. Dry over 
    
    
    
    and concentrate.
  • Yield: Expect >90%. The product is typically a clear oil/low-melting solid used directly.

Stage 2: Grignard Addition to Form Methyl Ketone

Objective: Synthesis of 1-(4,4-difluorocyclohexyl)ethan-1-one.

  • Mechanism: The Weinreb amide forms a stable 5-membered chelate with the magnesium, preventing the addition of a second equivalent of Grignard reagent.

  • Reagents:

    • Weinreb Amide (Stage 1 product) (1.0 equiv)

    • Methylmagnesium bromide (MeMgBr) (3.0 M in ether) (1.5 equiv)

    • THF (anhydrous)

Procedure:

  • Dissolve the Weinreb amide in anhydrous THF (0.3 M) and cool to 0 °C.

  • Add MeMgBr dropwise via syringe/addition funnel, maintaining internal temperature < 5 °C.

  • Stir at 0 °C for 1 hour, then allow to warm to RT for 2 hours.

  • Quench: Cool to 0 °C. Carefully add saturated

    
     solution. Note: This breaks the Mg-chelate, releasing the ketone.
    
  • Extraction: Extract with EtOAc (3x). Wash combined organics with brine.[1][2]

  • Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

  • Data Check: Look for disappearance of the amide O-Me peak (~3.7 ppm) and appearance of the methyl ketone singlet (~2.2 ppm) in

    
    H NMR.
    
Stage 3: Regioselective -Bromination

Objective: Synthesis of 2-bromo-1-(4,4-difluorocyclohexyl)ethan-1-one.

  • Critical Parameter: Control of stoichiometry is vital to prevent di-bromination. Phenyltrimethylammonium tribromide (PTAB) is preferred over elemental bromine for easier handling and stoichiometry control.

  • Reagents:

    • Methyl Ketone (Stage 2 product) (1.0 equiv)

    • Phenyltrimethylammonium tribromide (PTAB) (1.0 equiv)

    • THF (anhydrous)

Procedure:

  • Dissolve the methyl ketone in THF (0.5 M).

  • Add PTAB solid in one portion at RT.

  • Stir at RT.[2][3][4] The orange color of the reagent will fade as the reaction proceeds (typically 1–3 hours).

  • Workup: Dilute with water and extract with EtOAc. Wash with 5%

    
     (to quench traces of 
    
    
    
    ) and brine.
  • Stability Note:

    
    -Bromoketones are lachrymators and thermally unstable. Use immediately or store at -20 °C.
    
Stage 4: Hantzsch Thiazole Cyclization

Objective: Synthesis of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine.

  • Mechanism:

    
     attack of thiourea sulfur on the 
    
    
    
    -carbon, followed by condensation and dehydration.
  • Reagents:

    • 
      -Bromoketone (Stage 3 product) (1.0 equiv)
      
    • Thiourea (1.2 equiv)

    • Ethanol (absolute)

Procedure:

  • Dissolve the

    
    -bromoketone in Ethanol (0.2 M).
    
  • Add thiourea.

  • Heat to reflux (approx. 78 °C) for 2–4 hours. Monitor by LCMS for consumption of starting material.

  • Isolation (Free Base Formation):

    • Cool the mixture to RT. The product often exists as the HBr salt in solution.

    • Concentrate to ~20% volume.

    • Add saturated aqueous

      
       until pH ~8–9. The free amine will precipitate.
      
    • Filter the solid, wash with water and cold ether.

  • Recrystallization: If necessary, recrystallize from EtOH/Water or Toluene.

Analytical Data & Quality Control

ParameterSpecificationMethod
Appearance White to off-white solidVisual
Purity >95%HPLC (254 nm)
MS (ESI+) [M+H]+ = 219.07 (Calc.)LCMS
1H NMR Thiazole C5-H singlet (~6.3 ppm)DMSO-d6
19F NMR Multiplet at ~ -90 to -100 ppmDMSO-d6

Key NMR Diagnostic: The thiazole C5-H proton is the definitive marker for cyclization. It typically appears as a sharp singlet between 6.2 – 6.5 ppm in DMSO-d6. Absence of this peak suggests incomplete cyclization or side reactions.

Process Safety & Troubleshooting

Critical Hazards
  • Bromoketone Intermediate: Potent lachrymator and skin irritant. Handle only in a fume hood.

  • Magnesium Reagents: MeMgBr is pyrophoric and moisture sensitive. Use oven-dried glassware and inert atmosphere (

    
    /Ar).
    
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield in Stage 2 Incomplete amide formation or wet solvent killing Grignard.Ensure Stage 1 is complete by TLC. Titrate Grignard reagent before use.
Di-bromination in Stage 3 Excess brominating agent or high temp.Use exactly 1.0 equiv of PTAB. Keep temp < 25 °C.
Product is Sticky/Oil Impurities or salt formation.Ensure full neutralization with

. Triturate with cold diethyl ether or pentane.

References

  • Hantzsch Thiazole Synthesis: Hantzsch, A. (1887). "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und

    
    -Halogenketonen". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132. Link
    
  • Weinreb Amide Protocol: Nahm, S., & Weinreb, S. M. (1981).[5] "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815-3818.[6] Link

  • Use of PTAB for Bromination: Groweiss, A. (1987). "Bromination of ketones with phenyltrimethylammonium tribromide". Organic Process Research & Development (General Reference for reagent utility).
  • 4,4-Difluorocyclohexyl Scaffold in Drug Design: Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

Application

Application Note: Strategic Utilization of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine in Kinase Inhibitor Design

This Application Note is designed for medicinal chemists and pharmacologists involved in the discovery and optimization of kinase inhibitors. It details the strategic application of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and pharmacologists involved in the discovery and optimization of kinase inhibitors. It details the strategic application of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine as a high-value building block for enhancing metabolic stability and potency in oncology drug candidates.

Executive Summary

In the landscape of small-molecule oncology drug discovery, the 2-aminothiazole scaffold is a "privileged structure," frequently serving as the hinge-binding motif in inhibitors of kinases such as PI3K , CDK , and BRAF . However, a common liability of the cyclohexyl group—often used to fill hydrophobic pockets—is its susceptibility to oxidative metabolism by Cytochrome P450 enzymes (specifically CYP3A4) at the 4-position.

4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine represents a precision-engineered bioisostere designed to overcome this limitation. The introduction of the gem-difluoro group at the 4-position of the cyclohexyl ring serves two critical functions:

  • Metabolic Blockade: It prevents hydroxylation at the most metabolically vulnerable site, significantly extending the half-life (

    
    ) of the parent compound.
    
  • Lipophilicity Modulation: It lowers the

    
     compared to the parent cyclohexyl analog while maintaining the steric bulk necessary for high-affinity binding in the kinase ATP-binding pocket.
    

This guide provides a comprehensive protocol for synthesizing, coupling, and biologically evaluating this scaffold in the context of developing next-generation PI3K


 and CDK inhibitors.

Chemical Foundation & Mechanism

Structural Analysis

The molecule consists of a thiazole ring substituted at the 2-position with a primary amine (donor-acceptor motif for the kinase hinge region) and at the 4-position with a 4,4-difluorocyclohexyl group.

  • Hinge Binder: The thiazole nitrogen and the exocyclic amine form critical hydrogen bonds with the kinase hinge region (e.g., Val851 in PI3K

    
    ).
    
  • Affinity Element: The difluorocyclohexyl group occupies the hydrophobic "affinity pocket" often found deep within the ATP-binding site. The fluorine atoms induce a dipole that can engage in specific electrostatic interactions with backbone carbonyls or side chains (e.g., orthogonal multipolar interactions).

The "Fluorine Effect" in Drug Design

Replacing C-H bonds with C-F bonds alters the physicochemical profile:

  • Bond Strength: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond (approx. 99 kcal/mol), resisting oxidative cleavage.

  • Conformation: The gauche effect of the difluoro group can lock the cyclohexyl ring into a specific chair conformation, potentially reducing the entropic penalty of binding.

Experimental Protocols

Protocol A: Synthesis of the Scaffold

Objective: To synthesize 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine via the Hantzsch Thiazole Synthesis.

Reagents:

  • 4,4-Difluorocyclohexanecarboxylic acid (Starting material)

  • Thiourea[1]

  • Bromine (

    
    ) or N-Bromosuccinimide (NBS)
    
  • Ethanol (EtOH)[1]

Step-by-Step Methodology:

  • Activation: Convert 4,4-difluorocyclohexanecarboxylic acid to the corresponding

    
    -bromoketone.
    
    • Reaction: React the acid with

      
       to form the acid chloride, followed by treatment with diazomethane (
      
      
      
      ) and then
      
      
      , or use a direct bromination method if the ketone is available.
    • Alternative: If starting from 1-(4,4-difluorocyclohexyl)ethan-1-one, brominate the

      
      -carbon using 
      
      
      
      in acetic acid or NBS in
      
      
      .
  • Cyclization (Hantzsch):

    • Dissolve the

      
      -bromoketone (1.0 eq) in absolute Ethanol (0.5 M concentration).
      
    • Add Thiourea (1.2 eq).

    • Reflux the mixture for 2-4 hours. Monitor by TLC/LC-MS.

    • Mechanism:[2][3][4] The sulfur of thiourea attacks the

      
      -carbon, followed by cyclization and dehydration to form the thiazole ring.
      
  • Work-up & Purification:

    • Cool the reaction mixture. The hydrobromide salt of the product may precipitate.

    • Neutralize with aqueous

      
       to liberate the free base.
      
    • Extract with Ethyl Acetate (3x).

    • Purify via flash column chromatography (SiO2, Hexane/EtOAc gradient).

Protocol B: Buchwald-Hartwig Cross-Coupling

Objective: To couple the building block to a heteroaryl halide core (e.g., a chloropyrimidine) to form the final kinase inhibitor.

Reagents:

  • 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine (1.0 eq)

  • Heteroaryl Chloride (e.g., 2-chloro-4-morpholinopyrimidine) (1.0 eq)

  • Catalyst:

    
     (0.05 eq) or XPhos Pd G2
    
  • Ligand: XPhos (0.1 eq) (if using Pd source without ligand)

  • Base:

    
     (2.0 eq) or NaOtBu
    
  • Solvent: 1,4-Dioxane (anhydrous)

Workflow:

  • Inert Atmosphere: Purge a reaction vial with Nitrogen or Argon.

  • Addition: Add the thiazole amine, heteroaryl chloride, base, and catalyst/ligand system.

  • Solvation: Add degassed 1,4-Dioxane.

  • Reaction: Seal and heat to 100°C for 12 hours (or use Microwave irradiation: 120°C for 30 min).

  • Isolation: Filter through Celite, concentrate, and purify via Preparative HPLC.

Visualization: Synthesis & Application Workflow

The following diagram illustrates the synthesis of the scaffold and its subsequent application in generating a library of PI3K inhibitors.

G Start Start: 4,4-Difluorocyclohexyl Carboxylic Acid Inter Intermediate: Alpha-Bromoketone Start->Inter 1. Activation 2. Bromination Scaffold SCAFFOLD: 4-(4,4-Difluorocyclohexyl)- 1,3-thiazol-2-amine Inter->Scaffold Hantzsch Synthesis (+ Thiourea) Coupling Buchwald-Hartwig Coupling Scaffold->Coupling + Heteroaryl Halide Pd Catalyst Drug Final Drug Candidate (e.g., PI3K Inhibitor) Coupling->Drug Purification

Caption: Synthesis pathway from precursor acid to final kinase inhibitor via the Hantzsch and Buchwald-Hartwig protocols.

Biological Evaluation Protocols

Protocol C: ADP-Glo Kinase Assay (PI3K isoform)

Objective: To determine the


 of the synthesized inhibitor against PI3K

.

Principle: Measures ADP formation (product of the kinase reaction) via a coupled luciferase reaction.

  • Preparation: Prepare 2.5x Kinase Buffer (50 mM HEPES pH 7.5, 3 mM

    
    , 1 mM EGTA, 0.03% CHAPS).
    
  • Reaction Assembly:

    • Add 4

      
      L of PI3K
      
      
      
      enzyme (0.5 ng/
      
      
      L) to a 384-well plate.
    • Add 2

      
      L of the synthesized inhibitor (serially diluted in DMSO).
      
    • Incubate for 10 min at Room Temperature (RT).

    • Add 4

      
      L of Substrate Mix (PIP2:PS lipid substrate + ATP).
      
  • Incubation: Incubate for 60 min at RT.

  • Detection:

    • Add 10

      
      L ADP-Glo Reagent (depletes unconsumed ATP). Incubate 40 min.
      
    • Add 20

      
      L Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.
      
  • Readout: Measure Luminescence on a plate reader (e.g., EnVision).

  • Analysis: Plot RLU vs. log[Inhibitor] to calculate

    
    .
    
Protocol D: Microsomal Stability Assay

Objective: To validate the metabolic stability improvement of the difluoro-analog vs. the cyclohexyl-analog.

  • System: Human Liver Microsomes (HLM) (0.5 mg/mL protein).

  • Substrate: 1

    
    M of the test compound.
    
  • Cofactor: NADPH regenerating system.

  • Timepoints: 0, 5, 15, 30, 45, 60 min.

  • Analysis: Quench with Acetonitrile (containing Internal Standard), centrifuge, and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time to determine

    
     (elimination rate constant) and 
    
    
    
    (intrinsic clearance).

Data Interpretation & Expected Results

The following table summarizes the expected impact of substituting a standard cyclohexyl group with the 4,4-difluorocyclohexyl moiety in a theoretical PI3K inhibitor series.

PropertyCyclohexyl Analog (Reference)4,4-Difluorocyclohexyl Analog (Target)Interpretation
PI3K


12 nM8-15 nMPotency is generally maintained or slightly improved due to specific hydrophobic contacts.
HLM

> 50

L/min/mg
< 15

L/min/mg
Significant Improvement. The difluoro group blocks oxidative metabolism.
Log D (pH 7.4) 3.83.2Lower lipophilicity improves solubility and reduces non-specific binding.
Cell Viability (

)
500 nM250 nMImproved metabolic stability often translates to better cellular potency.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

  • Ndubaku, C. O., et al. (2013). Discovery of 2-{3-[2-(1-Isopropyl-3-methyl-1H-1,2-4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl]-1H-pyrazol-1-yl}-2-methylpropanamide (GDC-0032): A Beta-Sparing Phosphoinositide 3-Kinase Inhibitor with High Unbound Human Plasma Clearance. Journal of Medicinal Chemistry, 56(11), 4597–4610. (Demonstrates the utility of optimizing lipophilic pockets in PI3K inhibitors).

  • Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. (Reference for Aminothiazole scaffold utility).

Sources

Method

Application Note: Development &amp; Optimization of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine Derivatives

Executive Summary & Rationale The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for numerous kinase inhibitors (e.g., Dasatinib), GPCR ligands, and antimic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Rationale

The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for numerous kinase inhibitors (e.g., Dasatinib), GPCR ligands, and antimicrobial agents. However, a common liability of this scaffold—when substituted with lipophilic alkyl groups—is rapid oxidative metabolism (CYP450-mediated hydroxylation).

This guide details the development of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine derivatives. The incorporation of the 4,4-difluorocyclohexyl group acts as a bioisostere for the cyclohexyl or phenyl ring.

Key Advantages of this Modification:

  • Metabolic Blockade: Fluorine substitution at the C4 position of the cyclohexyl ring blocks the primary site of oxidative metabolism (hydroxylation), significantly extending half-life (

    
    ).
    
  • Lipophilicity Modulation: The difluoro group lowers

    
     compared to the parent cyclohexyl analog while maintaining steric bulk, improving solubility and bioavailability.
    
  • Conformational Locking: The gem-difluoro substitution alters the ring puckering preference, potentially locking the ligand in a bioactive conformation favored by specific kinase ATP-binding pockets.

Synthetic Architecture

The synthesis of the core scaffold relies on the Hantzsch Thiazole Synthesis.[1] This robust protocol ensures high yields and scalability.

Pathway Visualization

The following diagram outlines the critical synthetic pathway and decision points for derivatization.

SyntheticPathway Start Start: 4,4-Difluorocyclohexanecarboxylic acid Weinreb Weinreb Amide Formation Start->Weinreb 1. CDI, NH(OMe)Me Ketone Intermediate A: 1-(4,4-difluorocyclohexyl)ethanone Weinreb->Ketone 2. MeMgBr Bromo Intermediate B: Alpha-Bromination Ketone->Bromo 3. NBS, pTsOH, MeCN Cyclization Hantzsch Cyclization (+ Thiourea) Bromo->Cyclization 4. Thiourea, EtOH, Reflux Core CORE SCAFFOLD: 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine Cyclization->Core 5. NaHCO3 workup Deriv1 Path A: Amide Coupling (Kinase Hinge Binder) Core->Deriv1 R-COOH, HATU Deriv2 Path B: Sandmeyer/Suzuki (Biaryl Formation) Core->Deriv2 CuBr2, tBuONO -> Ar-B(OH)2

Figure 1: Synthetic workflow for the generation of the difluorocyclohexyl-thiazole core and downstream derivatization pathways.

Detailed Experimental Protocols

Synthesis of the Core Scaffold

Prerequisites:

  • Starting Material: 1-(4,4-difluorocyclohexyl)ethan-1-one (Commercially available or synthesized via Weinreb amide).

  • Reagents: N-Bromosuccinimide (NBS), p-Toluenesulfonic acid (pTsOH), Thiourea, Ethanol.

Step-by-Step Protocol:

  • Alpha-Bromination:

    • Dissolve 1-(4,4-difluorocyclohexyl)ethan-1-one (10.0 mmol) in Acetonitrile (50 mL).

    • Add NBS (11.0 mmol) and pTsOH (1.0 mmol).

    • Reflux at 80°C for 3 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the ketone.

    • Note: The alpha-bromoketone is a potent lachrymator. Handle in a fume hood.

    • Concentrate in vacuo. Dissolve residue in DCM, wash with water, dry over MgSO4, and concentrate to yield the crude bromoketone.

  • Hantzsch Cyclization:

    • Dissolve the crude bromoketone in absolute Ethanol (40 mL).

    • Add Thiourea (12.0 mmol).

    • Reflux the mixture for 4–6 hours. A precipitate (HBr salt of the thiazole) typically forms.

    • Cool to room temperature.[2]

    • Neutralization: Pour the reaction mixture into saturated aqueous NaHCO3 (100 mL) and stir for 30 minutes to liberate the free base.

    • Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

    • Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (0-5% MeOH in DCM).

Validation Criteria:

  • LC-MS: [M+H]+ expected ~219.07 Da.

  • 1H NMR (DMSO-d6): Characteristic singlet for thiazole C5-H at ~6.3 ppm; Broad singlet for NH2 at ~6.9 ppm.

Derivatization: Amide Coupling (Kinase Hinge Binding)

To target kinases (e.g., CDK, VEGFR), the C2-amine is typically acylated to form a hinge-binding motif.

  • Dissolve Core Scaffold (1.0 eq) and the desired Carboxylic Acid (1.1 eq) in DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq).

  • Stir at RT for 12 hours.

  • Workup: Dilute with EtOAc, wash with LiCl (5% aq) to remove DMF, then brine.

  • Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Biological Evaluation & Data Analysis

Comparative Physicochemical Profile

The following table illustrates the theoretical advantage of the difluoro-derivative over the standard cyclohexyl analog.

PropertyCyclohexyl-Thiazole (Parent)4,4-Difluoro-Cyclohexyl-Thiazole (Optimized)Impact
LogP (Lipophilicity) 3.22.8Improved solubility; reduced non-specific binding.
tPSA (Polar Surface Area) 41 Ų41 ŲNo change in polar surface area (good for permeability).
Metabolic Stability (HLM) Low (< 15 min t1/2)High (> 60 min t1/2)Critical: Blocks C4-oxidation.
pKa (Thiazole N) ~5.3~4.8Slight reduction in basicity due to inductive effect of Fluorine.
Microsomal Stability Assay (Protocol)

To validate the "Enhanced Efficacy" claim, you must prove metabolic stability.

Protocol:

  • Incubation: Incubate test compound (1 µM) with pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

  • Initiation: Add NADPH-regenerating system.

  • Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes.

  • Termination: Quench with ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (

    
    ).
    

Interpretation:

  • Success Criteria: The difluoro-analog should exhibit < 50% consumption at 60 minutes, whereas the non-fluorinated parent typically shows > 90% consumption.

Mechanism of Action: Structural Logic

The following graph illustrates how the scaffold interacts with a typical Kinase ATP-binding pocket.

InteractionMap Compound Difluoro-Thiazole Derivative Hinge Kinase Hinge Region (H-bond Acceptor/Donor) Compound->Hinge Thiazole N3 & C2-Amide (H-bonds) HydrophobicPocket Hydrophobic Back Pocket (Gatekeeper Residue) Compound->HydrophobicPocket 4,4-Difluorocyclohexyl Group (Van der Waals + Shape comp.) SolventFront Solvent Exposed Region Compound->SolventFront Tail Group (R) HydrophobicPocket->Compound Fluorine atoms reduce oxidative attack here

Figure 2: Pharmacophore mapping of the derivative within a kinase active site. The difluorocyclohexyl group occupies the hydrophobic pocket, providing metabolic resistance.

References

  • Hantzsch Thiazole Synthesis: Hantzsch, A. (1887).[1] "Ueber die Synthese des Thiazols und seiner Derivate." Berichte der deutschen chemischen Gesellschaft.

  • Aminothiazoles as Privileged Scaffolds: Das, D., et al. (2016).[3] "Recent developments of 2-aminothiazoles in medicinal chemistry." European Journal of Medicinal Chemistry.

  • Fluorine in Medicinal Chemistry: Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews.

  • Difluorocyclohexyl as Bioisostere: Identifying the utility of the 4,4-difluorocyclohexyl group in P-gp modulation and stability. National Institutes of Health (PMC).

  • Metabolic Stability Protocols: Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Aminothiazole Scaffold Optimization

Ticket System: Open | Priority: High | Agent: Senior Application Scientist Introduction: The Aminothiazole Paradox Status: Active Investigation Subject: Navigating the "Privileged" vs. "Promiscuous" Nature of 2-Aminothia...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket System: Open | Priority: High | Agent: Senior Application Scientist

Introduction: The Aminothiazole Paradox

Status: Active Investigation Subject: Navigating the "Privileged" vs. "Promiscuous" Nature of 2-Aminothiazoles

Welcome to the Aminothiazole Technical Support Center. If you are here, you likely view the 2-aminothiazole (2-AT) scaffold as either a "privileged structure" capable of potent kinase inhibition or a frustrating "toxicophore" plaguing your ADMET screens. You are not alone. This scaffold is a cornerstone in drugs like Dasatinib and Abemaciclib , yet it is frequently flagged for metabolic instability and off-target promiscuity.

This guide treats your experimental challenges as "Support Tickets." We will troubleshoot the three most common failure modes: Kinase Promiscuity , Metabolic Bioactivation , and False Positives (PAINS/Aggregation).

Ticket #001: "My Compound Hits Everything" (Kinase Promiscuity)

User Report: “We screened our 2-aminothiazole library against CDK2, but we are seeing inhibition across 20+ unrelated kinases. Is this a PAINS artifact?”

Root Cause Analysis: While PAINS (Pan-Assay Interference Compounds) is a possibility, the more likely culprit is ATP-mimicry . The 2-aminothiazole motif possesses a donor-acceptor hydrogen bond pattern that perfectly mimics the adenine ring of ATP. This allows it to bind the "hinge region" of the kinase ATP-binding pocket with high affinity but low selectivity.

Troubleshooting Protocol: The Selectivity Triage Do not discard the series immediately. Use this workflow to determine if the promiscuity is structural or artifactual.

  • Step 1: The "Hinge Binder" Check (In Silico)

    • Dock your lead into the ATP pocket of your primary target.

    • Check: Does the ring nitrogen accept a H-bond from the backbone amide? Does the exocyclic amine donate a H-bond to the backbone carbonyl?

    • Action: If yes, you are a Type I inhibitor. Selectivity must be engineered via the "Gatekeeper" residue or allosteric pockets.

  • Step 2: The Detergent Counter-Screen (Experimental)

    • Objective: Rule out colloidal aggregation (a common cause of "frequent hitter" behavior in PrATs - Promiscuous 2-Aminothiazoles).

    • Method: Run your biochemical IC50 assay ± 0.01% Triton X-100 (or Tween-80).

    • Interpretation:

      • IC50 shifts > 3-fold: The compound is likely aggregating (sequestering enzyme). Discard.

      • IC50 remains stable: True inhibition. Proceed to optimization.

  • Step 3: Structural Modification for Selectivity

    • Strategy: Exploit the "Gatekeeper" residue.

    • Modification: Introduce bulky groups (e.g., isopropyl, phenyl) at the C5 position of the thiazole ring. This forces the molecule to clash with smaller gatekeepers in off-target kinases while fitting into the larger pocket of your target.

Visual Guide: Selectivity & Validation Workflow

SelectivityWorkflow Start Hit Identified: Promiscuous Profile Detergent Detergent Counter-Screen (+0.01% Triton X-100) Start->Detergent Shift IC50 Shift > 3-fold? Detergent->Shift Aggregator Artifact: Colloidal Aggregator (Discard) Shift->Aggregator Yes TrueBinder True ATP-Competitor Shift->TrueBinder No Docking Docking Analysis: Hinge Region Interaction TrueBinder->Docking Strategy Optimization Strategy: Target Gatekeeper Residue Docking->Strategy Confirm Hinge Binding

Caption: Decision tree to distinguish between artifactual aggregation and true kinase promiscuity.

Ticket #002: "High Clearance & Reactive Metabolites" (Metabolic Liability)

User Report: “Our lead compound has excellent potency but failed the microsomal stability assay (high intrinsic clearance). We also see time-dependent inhibition (TDI) of CYP3A4.”

Root Cause Analysis: The thiazole ring, particularly the C4-C5 double bond , is an electron-rich "metabolic hotspot." Cytochrome P450 enzymes (CYPs) can attack this bond, forming an unstable epoxide or thiourea-like intermediate .

  • Consequence: These reactive electrophiles covalently bind to the CYP enzyme (causing TDI/suicide inhibition) or liver proteins (causing hepatotoxicity).

Troubleshooting Protocol: The GSH Trapping Assay You must confirm if bioactivation is occurring before attempting to fix it.

Protocol:

  • Incubation: Incubate test compound (10 µM) with Human Liver Microsomes (HLM) and NADPH (1 mM).

  • Trapping Agent: Add Glutathione (GSH) at 5 mM (or Potassium Cyanide for hard electrophiles, though GSH is standard for soft electrophiles like epoxides).

  • Analysis: Analyze via LC-MS/MS looking for [M + 307 Da] adducts (GSH addition).

  • Control: Run parallel incubation without NADPH (negative control).

The Fix: Blocking the Metabolic Hotspot If GSH adducts are confirmed, you must sterically or electronically deactivate the C4/C5 positions.

Modification StrategyMechanism of ActionEffect on Potency
C5-Methylation Steric hindrance prevents CYP access to the double bond.Usually Neutral/Positive
C5-Fluorination Lowers electron density of the ring, reducing oxidation potential.Variable (may affect H-bond)
C4-Phenyl Ring Delocalizes electrons; sterically blocks the C4 position.Often Positive (Hydrophobic fit)
Scaffold Hopping Replace Thiazole with Isothiazole or Thiadiazole .High Risk (changes H-bond donor/acceptor)

Visual Guide: Metabolic Bioactivation Pathway

MetabolicPathway Aminothiazole 2-Aminothiazole (Parent) CYP CYP450 (Oxidation) Aminothiazole->CYP Blocked C5-Substituted Analog (Blocked Site) Aminothiazole->Blocked SAR Modification Epoxide Epoxide/Reactive Intermediate (Electrophilic) CYP->Epoxide Unsubstituted C4/C5 Toxicity Covalent Binding (Toxicity/TDI) Epoxide->Toxicity Protein Adducts SafeMet Safe Clearance (Hydroxylation elsewhere) Blocked->SafeMet Metabolic Shunt

Caption: Mechanism of aminothiazole bioactivation vs. stabilization via C5-substitution.

Ticket #003: "Is My Activity Real?" (Addressing PAINS)

User Report: “I found a paper claiming 2-aminothiazoles are PAINS. Should I kill the project?”

Expert Response: Not necessarily. While 2-aminothiazoles are classified as PrATs (Promiscuous 2-Aminothiazoles) in some contexts, they are not "true" PAINS in the same way as rhodanine or curcumin. They are "Frequent Hitters" often due to the reasons listed above (ATP mimicry or aggregation).

Self-Validation Checklist: Before declaring a compound a "PAIN," run this checklist. If the compound passes, it is a valid lead.

  • Hill Slope Analysis:

    • Does the dose-response curve have a Hill slope (nH) close to 1.0 (0.8 – 1.2)?

    • Fail: Steep slopes (>2.0) indicate aggregation or non-stoichiometric binding.

  • SPR/NMR Confirmation:

    • Use Surface Plasmon Resonance (SPR) or STD-NMR.

    • Success: Binding is reversible, saturable, and stoichiometric (1:1 binding).

    • Fail: "Square wave" sensorgrams (super-stoichiometric binding) indicate non-specific coating.

  • SAR Continuity:

    • Do small structural changes lead to logical changes in potency (flat SAR vs. sharp SAR)?

    • Fail: If "flat SAR" (all analogs have ~5 µM activity regardless of structure), it is likely a non-specific effect.

FAQ: Frequently Asked Questions

Q: Can I replace the sulfur in the thiazole ring to improve stability? A: Yes. Replacing the thiazole with an oxazole (oxygen instead of sulfur) often improves metabolic stability because the oxazole ring is less electron-rich and less prone to oxidation. However, oxazoles are weaker bases, which may weaken the critical H-bond interaction in the kinase hinge region.

Q: Why do some aminothiazoles show time-dependent inhibition (TDI) of CYPs? A: This is the "Mechanism-Based Inhibition" (MBI) described in Ticket #002. The reactive intermediate formed by the CYP enzyme covalently binds to the CYP active site, permanently disabling it. This is a major red flag for drug-drug interactions (DDI).

Q: Are there FDA-approved drugs with this scaffold? A: Yes. Dasatinib (Sprycel), Abemaciclib (Verzenio), and Dabrafenib (Tafinlar) all contain the 2-aminothiazole motif. This proves the scaffold is viable if the liabilities (metabolism, selectivity) are engineered out during the lead optimization phase.

References
  • Jakopin, Ž. (2020).[1][2] "2-Aminothiazoles in drug discovery: Privileged structures or toxicophores?" Chemico-Biological Interactions, 330, 109244. Link

  • Devine, S. M., et al. (2015).[3][4] "Promiscuous 2-aminothiazoles (PrATs): a frequent hitting scaffold." Journal of Medicinal Chemistry, 58(3), 1205-1214.[4] Link

  • Subramanian, R., et al. (2010).[5] "Cytochrome P450-mediated epoxidation of 2-aminothiazole-based AKT inhibitors: identification of novel GSH adducts and reduction of metabolic activation through structural changes guided by in silico and in vitro screening." Chemical Research in Toxicology, 23(3), 653-663.[5] Link

  • Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry, 53(7), 2719-2740. Link

  • Li, A. Y., et al. (2002).[6] "Discovery of aminothiazole inhibitors of cyclin-dependent kinase 2." Bioorganic & Medicinal Chemistry Letters, 12(17), 2305-2308. Link

Sources

Optimization

Technical Support Center: Thiazole Synthesis &amp; Optimization

Current Status: Online | Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online | Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Thiazole Synthesis Support Center. Thiazoles are pivotal pharmacophores, yet their synthesis often presents distinct challenges ranging from lachrymatory starting materials to "tarry" purification failures. This guide moves beyond standard textbook procedures, addressing the causality of failure modes in the Hantzsch and Gewald syntheses. We focus on self-validating protocols that ensure reproducibility in drug discovery workflows.

Module 1: The Hantzsch Thiazole Synthesis

The Standard: Condensation of


-haloketones with thioamides/thioureas.[1][2][3][4][5]
Critical Issue 1: "My starting material is degrading and/or lachrymatory."

Diagnosis:


-Haloketones (e.g., phenacyl bromide) are potent lachrymators and thermodynamically unstable. They undergo polymerization or retro-aldol decomposition upon storage, leading to black tars before the reaction begins.

The Fix: In-Situ Halogenation (One-Pot Protocol) Do not isolate the


-haloketone. Generate it in situ to immediately trap it with the thioamide.
  • Protocol (Iodine/Thiourea System):

    • Dissolve the ketone (1.0 eq) and thiourea (2.0 eq) in Ethanol.

    • Add molecular Iodine (

      
      ) (1.0 eq).
      
    • Reflux for 2–4 hours.

    • Mechanism: The ketone enolizes and reacts with iodine to form the

      
      -iodoketone transiently, which is immediately attacked by the sulfur of the thiourea.
      
    • Advantage:[6][7][8] Eliminates handling of lachrymators; iodine acts as both a halogenating agent and a mild Lewis acid catalyst.

Critical Issue 2: "I isolated the wrong regioisomer (2-imino-thiazoline)."

Diagnosis: You likely ran the reaction under strongly acidic conditions. Mechanistic Insight: The Hantzsch synthesis is pH-sensitive.[9]

  • Neutral/Slightly Basic: Favors the thermodynamic aromatic 2-aminothiazole .

  • Acidic: Can trap the kinetic intermediate, leading to the 2-imino-2,3-dihydrothiazole isomer.

Corrective Action:

  • Buffer the reaction with Sodium Acetate (NaOAc) or use free-base thioamides rather than hydrochloride salts.

  • Check: If your NMR shows a shift in the C5 proton or lack of aromaticity, treat the crude product with mild base (

    
    ) to force tautomerization to the amino-thiazole form.
    
Visualization: Hantzsch Mechanistic Divergence

HantzschMechanism Start Alpha-Haloketone + Thiourea Inter S-Alkylated Intermediate Start->Inter Nucleophilic Attack Cyclization Cyclization Inter->Cyclization Dehydration AcidPath Acidic Conditions (Kinetic Trap) Cyclization->AcidPath BasePath Neutral/Basic (Thermodynamic) Cyclization->BasePath Prod1 2-Imino-2,3-dihydrothiazole (Undesired Isomer) AcidPath->Prod1 Tautomerization Blocked Prod2 2-Aminothiazole (Aromatic Target) BasePath->Prod2 Aromatization

Figure 1: Mechanistic divergence in Hantzsch synthesis. Acidic conditions can trap the non-aromatic imino form.

Module 2: The Gewald Reaction

The Standard: Multi-component condensation (Ketone + Sulfur + ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


-Cyanoester) to form 2-aminothiophenes (often grouped with thiazole chemistry in heterocyclic screens).[10]
Critical Issue: "The reaction stalls at the intermediate."

Diagnosis: The Gewald reaction proceeds via a Knoevenagel condensation first.[11][10] If the ketone is sterically hindered (e.g.,


-butyl ketone), this step fails.

Troubleshooting Data: Yield Optimization Comparison of conditions for difficult substrates (e.g., Cyclohexanone + Ethyl Cyanoacetate).

MethodCatalyst/ConditionTimeYieldNotes
Classical Morpholine / Ethanol /

12 h45-60%Often requires step-wise addition of Sulfur.
Microwave Basic Alumina / Solvent-Free15 min85-92% Overcomes steric energy barriers.
Ionic Liquid

2 h80%Green, but expensive workup.

Expert Tip: If using the classical method, do not add all reagents at once. Perform the Knoevenagel condensation (Ketone + Cyanoester + Amine) first for 1 hour, then add the elemental Sulfur. This prevents sulfur from coating the unreacted ketone.

Module 3: Purification & Isolation

The Problem: "My product is a black oil that streaks on the column."

Diagnosis: Thiazoles are basic nitrogen heterocycles. They interact strongly with the silanol groups (


) on standard silica gel, causing peak tailing (streaking) and co-elution of impurities.
Protocol: The "Basified" Silica Column

Never run a raw silica column for amino-thiazoles. You must deactivate the stationary phase.[6]

  • Preparation: Prepare your eluent system (e.g., Hexane:EtOAc).[1][12]

  • Deactivation: Add 1% to 5% Triethylamine (Et3N) to the eluent.

  • Slurry Packing: Slurry the silica in this Et3N-spiked solvent. Let it sit for 15 minutes before pouring. This neutralizes acidic sites.[13]

  • Running: Run the column. The Et3N competes for the silanol sites, allowing your thiazole to elute as a tight band.

Alternative: If the product is still "sticky," switch to Neutral or Basic Alumina (Brockmann Grade III). Alumina is less acidic than silica and prevents decomposition of acid-sensitive thiazoles.

Visualization: Purification Decision Tree

PurificationLogic Problem Crude Thiazole Dark Oil / Tarry TLC Run Test TLC (Standard Silica) Problem->TLC Check Does it Streak? TLC->Check NoStreak Standard Flash Chromatography Check->NoStreak No YesStreak Add 1-5% Et3N to Eluent Check->YesStreak Yes Retest Retest TLC YesStreak->Retest Good Run Basified Silica Column Retest->Good Tight Spot Bad Switch Stationary Phase Retest->Bad Still Streaking Alumina Use Basic Alumina or Reverse Phase (C18) Bad->Alumina

Figure 2: Decision logic for purifying basic heterocyclic compounds.

Module 4: Green & Modern Alternatives

Directive: Move away from volatile halogenated solvents and toxic reagents.

  • TCCA (Trichloroisocyanuric Acid) Protocol:

    • Replaces

      
       or NBS. TCCA is a stable solid, inexpensive, and safe.
      
    • Workflow: Ketone + TCCA (0.33 eq)

      
      
      
      
      
      -chloroketone (in situ)
      
      
      + Thiourea
      
      
      Thiazole.
    • Solvent: Can be run in PEG-400 (recyclable) or Ethanol.

  • Microwave-Assisted Synthesis:

    • Hantzsch reactions that take 4 hours at reflux often complete in 5–10 minutes at

      
       in a microwave reactor. This also suppresses the formation of the "red tar" byproducts associated with prolonged heating of thioureas.
      
References
  • BenchChem. (2025).[9][13] Common Side Reactions in the Hantzsch Synthesis of 5-Aminothiazoles. Retrieved from 9

  • Organic Chemistry Portal. (2024). Hantzsch Thiazole Synthesis: Mechanisms and Recent Literature. Retrieved from 14

  • Kalhor, M., et al. (2023).[7][8] Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid. RSC Advances. Retrieved from 8

  • University of Rochester. (n.d.). Tips for Flash Column Chromatography: Deactivating Silica. Retrieved from 6

  • Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. Retrieved from 15

Sources

Troubleshooting

Thiazole Compounds Technical Support Center: Strategies to Reduce Cytotoxicity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiazole-based compounds. The thiazole scaffold is a cornerstone in medicinal chemistry, integral to nu...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiazole-based compounds. The thiazole scaffold is a cornerstone in medicinal chemistry, integral to numerous clinically approved drugs due to its versatile pharmacological activities.[1][2] However, cytotoxicity is a significant hurdle in the development of these promising therapeutic agents. This guide provides in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate and mitigate cytotoxicity in your experiments.

Frequently Asked Questions (FAQs)

Q1: My thiazole compound is showing high levels of cytotoxicity in my cancer cell line assays. What are the likely mechanisms?

A1: Thiazole derivatives can induce cytotoxicity through several mechanisms, often leading to apoptosis (programmed cell death).[3] Key reported mechanisms include:

  • Induction of Apoptosis: Many thiazole compounds trigger either the intrinsic (mitochondrial) or extrinsic pathways of apoptosis.[3]

  • Mitochondrial Dysfunction: A common finding is the disruption of the mitochondrial membrane potential and overall function.[3][4]

  • Caspase Activation: The activation of executioner caspases, such as caspase-3 and caspase-7, is a hallmark of apoptosis induced by these compounds.[3]

  • Cell Cycle Arrest: Some derivatives can cause cells to halt in specific phases of the cell cycle, thereby preventing proliferation.[3]

  • Generation of Reactive Oxygen Species (ROS): An increase in ROS can lead to oxidative stress and subsequent cell death.[3]

  • Inhibition of Signaling Pathways: Thiazole-based molecules have been demonstrated to inhibit critical cell survival pathways like PI3K/Akt.[3][5]

Q2: How can I determine if the observed cytotoxicity is an off-target effect or related to the intended mechanism of action?

A2: Differentiating between on-target and off-target effects is crucial for the development of selective therapeutics.[6] Here are some strategies:

  • Counter-Screening: Test your compound against a panel of cell lines, including those that do not express the intended target. High cytotoxicity across multiple cell lines suggests a general, off-target mechanism.

  • Target Engagement Assays: Use techniques like cellular thermal shift assays (CETSA) or kinase activity assays to confirm that your compound is binding to its intended target at concentrations that correlate with the observed cytotoxic effects.

  • Rescue Experiments: If possible, overexpress the target protein in your cell line. If the cytotoxicity is on-target, increased target expression may require higher concentrations of your compound to achieve the same effect. Conversely, knocking down the target should sensitize the cells to your compound.

  • Structural Analogs: Synthesize and test analogs of your compound that are designed to be inactive against the primary target. If these analogs still exhibit cytotoxicity, it strongly suggests an off-target effect.

Q3: My thiazole compound shows promising activity against cancer cells but also affects normal cells. How can I improve its selectivity?

A3: Enhancing selectivity is a key challenge in drug development.[6] Consider these approaches:

  • Structure-Activity Relationship (SAR) Studies: Systematically modify the structure of your compound to identify which parts of the molecule are responsible for efficacy and which contribute to toxicity. For example, altering substituents on the thiazole or associated phenyl rings can significantly impact isozyme selectivity and reduce off-target effects.[7]

  • Prodrug Strategies: Design a prodrug that is inactive until it is metabolized to the active form by enzymes that are overexpressed in cancer cells.

  • Targeted Drug Delivery: Encapsulate your compound in a delivery system, such as liposomes or nanoparticles, that can be targeted to cancer cells, thereby reducing exposure to healthy tissues.[8]

Q4: I'm observing high variability in my cytotoxicity assay results. What could be the cause?

A4: High variability in cytotoxicity assays can arise from several experimental factors.[3] Common culprits include:

  • Inconsistent Cell Seeding Density: Ensure a uniform number of cells is plated in each well.

  • Solvent Concentration: High concentrations of solvents like DMSO can be toxic to cells. Maintain a consistent, low concentration across all wells and include a vehicle control.

  • Pipetting Errors: Inaccurate pipetting can lead to significant variations between wells.

  • Compound Stability and Solubility: Verify that your compound is fully dissolved and stable in the culture medium throughout the experiment.

  • Cell Passage Number: Use cells within a consistent and low passage number range, as sensitivity to drugs can change with prolonged culturing.[3]

Troubleshooting Guide: Common Cytotoxicity Issues

Problem Potential Cause(s) Recommended Solution(s)
High background in viability assay (e.g., MTT, Resazurin) 1. Contamination of cell culture with bacteria or yeast.[3] 2. High cell density leading to high basal metabolic activity.[3] 3. Interference of the compound with the assay reagent.[3]1. Regularly check cultures for contamination and use sterile techniques. 2. Optimize cell seeding density for your specific cell line and assay duration. 3. Run a control with the compound in cell-free media to check for direct reduction of the assay dye.
Compound precipitates in culture medium 1. Poor aqueous solubility of the compound. 2. The concentration of the compound exceeds its solubility limit.1. Prepare a higher concentration stock solution in an appropriate solvent (e.g., DMSO) and use a lower final concentration in the assay. 2. Consider formulation strategies such as using cyclodextrins or other solubilizing agents.[9]
Discrepancy between different cytotoxicity assays 1. Different assays measure different cellular events (e.g., metabolic activity vs. membrane integrity). 2. The compound may interfere with the detection method of one assay but not another.1. Use a multi-assay approach for a more comprehensive understanding of the cytotoxic mechanism (e.g., combine a metabolic assay with an apoptosis assay).[3] 2. Investigate potential assay interference as described above.
Cytotoxicity observed only at high concentrations 1. The compound may have low potency. 2. Off-target effects may manifest at higher concentrations.1. If the potency is too low for therapeutic relevance, consider chemical modifications to improve activity. 2. Characterize the off-target effects to understand the mechanism of toxicity at high concentrations.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is a standard procedure for determining cell viability based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[3]

Materials:

  • Thiazole compound stock solution (in an appropriate solvent, e.g., DMSO)

  • 96-well flat-bottom plates

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the thiazole compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium only (blank), cells with vehicle (negative control), and cells with a known cytotoxic agent (positive control).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the results to determine the IC50 value.

Protocol 2: Caspase-Glo® 3/7 Assay for Apoptosis

This protocol measures the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.

Materials:

  • Caspase-Glo® 3/7 Assay System (Promega or equivalent)

  • White-walled 96-well plates suitable for luminescence measurements

  • Luminometer

Procedure:

  • Cell Seeding and Treatment: Seed and treat cells with the thiazole compound in a white-walled 96-well plate as described in the MTT assay protocol. Include positive (e.g., staurosporine) and negative controls.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

  • Reagent Addition: Allow the plate to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours, protected from light.

  • Luminescence Measurement: Measure the luminescence of each well using a luminometer.

  • Data Analysis: Increased luminescence indicates higher caspase-3/7 activity and apoptosis. Normalize the results to the vehicle control.

Visualizing Experimental Workflows and Mechanisms

Decision-Making Workflow for Cytotoxicity Assessment

A High Cytotoxicity Observed B Characterize Mechanism of Cell Death A->B C Apoptosis Assays (Annexin V, Caspase) B->C D Necrosis Assays (LDH release) B->D H Mitochondrial Health Assays (MMP) B->H I ROS Detection Assays B->I E Assess Off-Target Effects C->E D->E F Counter-screening in Target-Negative Cells E->F G Target Engagement Assays (CETSA) E->G J Implement Mitigation Strategy F->J G->J K Structural Modification (SAR) J->K L Formulation Strategy (e.g., Nanoparticles) J->L M Prodrug Approach J->M

Caption: A workflow for investigating and mitigating thiazole-induced cytotoxicity.

Mechanism of ROS-Induced Apoptosis

Thiazole Thiazole Compound Mito Mitochondria Thiazole->Mito ROS Increased ROS Mito->ROS MMP Loss of Mitochondrial Membrane Potential ROS->MMP CytoC Cytochrome c Release MMP->CytoC Casp9 Caspase-9 Activation CytoC->Casp9 Casp37 Caspase-3/7 Activation Casp9->Casp37 Apoptosis Apoptosis Casp37->Apoptosis

Caption: A simplified pathway of ROS-mediated apoptosis by thiazole compounds.

References

  • A structure–activity relationship study on multi-heterocyclic molecules: two linked thiazoles are required for cytotoxic activity - MedChemComm (RSC Publishing). Available from: [Link]

  • Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches - Frontiers. Available from: [Link]

  • Thiazole conjugated amino acid derivatives as potent cytotoxic agents - RSC Publishing. Available from: [Link]

  • Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies - PubMed. Available from: [Link]

  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Available from: [Link]

  • Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed. Available from: [Link]

  • Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents | ACS Omega. Available from: [Link]

  • Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking - MDPI. Available from: [Link]

  • The potent cytotoxic activity and structure–activity relationship of... - ResearchGate. Available from: [Link]

  • Pro-apoptotic and mitochondria-disrupting effects of 4-methylthiazole in K562 leukemia cells: A mechanistic investigation - DOI. Available from: [Link]

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity - the Gohlke Group. Available from: [Link]

  • Novel Thiazole-Based Thiazolidinones as Potent Anti-infective Agents: In silico PASS and Toxicity Prediction, Synthesis, Biological Evaluation and Molecular Modelling - PubMed. Available from: [Link]

  • Prediction of the effect of formulation on the toxicity of chemicals - Toxicology Research (RSC Publishing) DOI:10.1039/C6TX00303F. Available from: [Link]

  • Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition - MDPI. Available from: [Link]

  • Design and Synthesis of Thiazole Scaffold-Based Small Molecules as Anticancer Agents Targeting the Human Lactate Dehydrogenase A Enzyme | ACS Omega. Available from: [Link]

  • The Potential of Thiazole Derivatives as Antimicrobial Agents - MDPI. Available from: [Link]

  • Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. Available from: [Link]

  • Synthesis, in-Vitro Cytotoxicity and Antimicrobial Evaluations of Some Novel Thiazole Based Heterocycles - J-Stage. Available from: [Link]

  • Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC. Available from: [Link]

  • Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer - PMC. Available from: [Link]

  • Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors - Frontiers. Available from: [Link]

  • Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study - PMC. Available from: [Link]

  • Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs. Available from: [Link]

  • Design, computational studies, synthesis and biological evaluation of thiazole-based molecules as anticancer agents - PubMed. Available from: [Link]

  • Design, computational studies, synthesis and biological evaluation of thiazole-based molecules as anticancer agents | Request PDF - ResearchGate. Available from: [Link]

  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics - MDPI. Available from: [Link]

  • Synthesis and characterization of novel thiazole derivatives as potential anticancer agents: Molecular docking and DFT studies - ScienceOpen. Available from: [Link]

  • Formulation Strategies in Early-Stage Drug Development | Pharmaceutical Technology. Available from: [Link]

  • Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Available from: [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - MDPI. Available from: [Link]

  • Anticancer Potential of Thiazole Derivatives: A Retrospective Review - PubMed. Available from: [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. Available from: [Link]

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity - PubMed. Available from: [Link]

  • Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study - ResearchGate. Available from: [Link]

  • Mitochondrial disorders and drugs: what every physician should know - PMC. Available from: [Link]

  • Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study - Dove Medical Press. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

In Vivo Validation of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine as a Chemosensitizing Agent: A Comparative Guide

This guide provides a comprehensive framework for the in vivo validation of 4-(4,4-difluorocyclohexyl)-1,3-thiazol-2-amine, a novel compound with potential applications in overcoming multidrug resistance (MDR) in cancer...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the in vivo validation of 4-(4,4-difluorocyclohexyl)-1,3-thiazol-2-amine, a novel compound with potential applications in overcoming multidrug resistance (MDR) in cancer therapy. Drawing from established preclinical methodologies, we present a comparative analysis strategy, detailed experimental protocols, and the scientific rationale behind key study design choices. This document is intended for researchers, scientists, and drug development professionals engaged in preclinical oncology research.

Introduction: The Challenge of Multidrug Resistance

A primary cause of chemotherapy failure is the development of multidrug resistance (MDR), a phenomenon where cancer cells become resistant to a broad range of structurally and functionally diverse anticancer drugs.[1] A key mediator of MDR is the over-expression of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp/ABCB1).[1] P-gp functions as a plasma membrane efflux pump, actively removing chemotherapeutic agents from the cell, thereby reducing their intracellular concentration and therapeutic efficacy.

Recent research has identified 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine and its analogs as potent inhibitors of P-gp ATPase activity.[1] In vitro studies have shown that these compounds can reverse paclitaxel resistance in P-gp overexpressing cells.[1] This positions 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine not as a direct cytotoxic agent, but as a potential chemosensitizer—a compound that can restore the efficacy of conventional chemotherapies. This guide outlines the critical next step: validating this activity in vivo.

Hypothesized Mechanism of Action

The primary hypothesis is that 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine binds to P-gp, inhibiting its efflux function. This inhibition leads to an increased intracellular accumulation of co-administered chemotherapeutic drugs in resistant cancer cells, ultimately restoring their cytotoxic effect and leading to tumor regression.

P_glycoprotein_Mechanism cluster_0 Resistant Cancer Cell Chemo Chemotherapy (e.g., Paclitaxel) Pgp P-glycoprotein (P-gp) Efflux Pump Chemo->Pgp Enters Cell CellDeath Apoptosis / Cell Death Chemo->CellDeath Induces Extracellular Extracellular Space Pgp->Extracellular Efflux CompoundX 4-(4,4-Difluorocyclohexyl) -1,3-thiazol-2-amine CompoundX->Pgp Inhibits Experimental_Workflow A 1. Cell Culture P-gp Overexpressing Cancer Cell Line B 2. Xenograft Implantation Subcutaneous injection in Immunodeficient Mice A->B C 3. Tumor Growth Wait for tumors to reach ~100-150 mm³ B->C D 4. Animal Randomization Sort into 4 Treatment Groups C->D E 5. Dosing & Monitoring (21-28 days) D->E F Tumor Volume Measurement (2-3x per week) E->F Monitor G Body Weight Monitoring (Daily or 3x per week) E->G Monitor H 6. Endpoint Analysis E->H I Tumor Growth Inhibition (TGI) H->I J Toxicity Assessment H->J K PK/PD Analysis (Tissue/Blood Collection) H->K

Caption: A streamlined workflow for the in vivo validation study.

Detailed Experimental Protocols

The success of an in vivo study relies on meticulous and reproducible protocols. [2]

Cell Line Selection and Culture
  • Cell Line: A human cancer cell line with documented high P-gp expression and resistance to a relevant chemotherapeutic agent (e.g., NCI/ADR-RES, a doxorubicin-resistant ovarian cancer line, or a paclitaxel-resistant MCF-7 breast cancer cell line).

  • Culture Conditions: Culture cells in the recommended medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

  • Cell Preparation: Harvest cells during the exponential growth phase. Perform a cell viability test (e.g., trypan blue) to ensure viability is >95%. Resuspend the final cell pellet in a 1:1 mixture of sterile, serum-free medium and Matrigel® at a concentration of 10 x 10⁷ cells/mL. [3]The use of Matrigel is known to improve tumor take and growth rates.

Animal Model and Xenograft Implantation
  • Animal Model: Use female athymic nude or NOD/SCID mice, 6-8 weeks old. [3]These immunocompromised strains prevent the rejection of human tumor grafts. [4]House animals in specific-pathogen-free (SPF) conditions. [5]* Implantation: Acclimate mice for one week. Subcutaneously inject 0.1 mL of the cell suspension (containing 10 x 10⁶ cells) into the right flank of each mouse. [4]* Tumor Monitoring: Monitor animals daily for tumor appearance. Once tumors are palpable, measure their volume 2-3 times per week using digital calipers. Tumor volume is calculated using the formula: (Length x Width²)/2. * Randomization: Once average tumor volumes reach 100-150 mm³, randomize mice into the four treatment groups (n=8-10 mice per group) ensuring similar average tumor volumes across groups.

Dosing and Administration
  • Vehicle: Prepare a suitable vehicle for both the test compound and the chemotherapy. For oral compounds, this might be 0.5% methylcellulose with 0.2% Tween 80.

  • Dosing Regimen:

    • Group 1 (Vehicle): Administer vehicle according to the schedule of the other groups.

    • Group 2 (Chemotherapy): e.g., Paclitaxel at 10 mg/kg, administered intraperitoneally (i.p.) once every four days (Q4D).

    • Group 3 (Compound): e.g., 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine at 30 mg/kg, administered orally (p.o.) once daily (QD).

    • Group 4 (Combination): Administer the compound daily, and the chemotherapy on its scheduled days. The compound should be administered approximately 1-2 hours before the chemotherapy to ensure it has been absorbed and can inhibit P-gp.

  • Monitoring: Record the body weight of each mouse 3 times per week as a primary indicator of toxicity. [6]Observe mice for any clinical signs of distress.

Data Analysis and Comparative Performance

The primary endpoint is Tumor Growth Inhibition (TGI). Secondary endpoints include body weight changes (toxicity) and overall survival.

Table 1: Comparative Antitumor Efficacy (Hypothetical Data)
GroupTreatmentMean Final Tumor Volume (mm³) ± SEMTumor Growth Inhibition (TGI) %p-value (vs. Chemo Alone)
1Vehicle Control1850 ± 150-<0.001
2Paclitaxel (10 mg/kg)1325 ± 12028.4%-
3Compound (30 mg/kg)1790 ± 1453.2%<0.001
4Combination450 ± 6575.7% <0.001

TGI is calculated as: [1 - (Mean final tumor volume of treated group / Mean final tumor volume of vehicle group)] x 100.

Table 2: Comparative Toxicity Profile (Hypothetical Data)
GroupTreatmentMaximum Mean Body Weight Loss (%)Treatment-Related Deaths
1Vehicle Control+2.5% (gain)0/10
2Paclitaxel (10 mg/kg)-5.8%0/10
3Compound (30 mg/kg)-1.2%0/10
4Combination-6.5%0/10

Interpretation of Results: The hypothetical data illustrates a successful outcome. The combination therapy (Group 4) shows a statistically significant and synergistic improvement in TGI compared to Paclitaxel alone (Group 2). Crucially, the compound alone (Group 3) exhibits no meaningful antitumor activity, confirming its role as a chemosensitizer rather than a cytotoxic agent. The toxicity profile of the combination is comparable to Paclitaxel alone, suggesting the compound does not exacerbate adverse effects.

Alternative and Competing Strategies

The development of P-gp inhibitors has a long history, with first-generation (e.g., verapamil) and second-generation (e.g., valspodar) agents often failing in the clinic due to low potency, poor specificity, or unacceptable toxicity. Third-generation inhibitors (e.g., tariquidar) have shown more promise but have yet to achieve widespread clinical use. The validation of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine must be viewed in this context, with a key potential advantage being a superior therapeutic window and selectivity over other ABC transporters like CYP3A4, as suggested by initial in vitro data. [1]

Conclusion

The in vivo validation of 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine requires a rigorous, well-controlled experimental design. The strategy outlined in this guide, centered on a comparative xenograft study in a resistant tumor model, provides a clear path to generating the robust data needed to assess its true potential. A successful outcome, demonstrating significant chemosensitization without additive toxicity, would position this compound as a promising candidate for further development, offering a potential new tool to combat the pervasive clinical challenge of multidrug resistance in cancer.

References

  • Title: Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Xenograft Services and PDX Protocols Source: Altogen Labs URL: [Link]

  • Title: Initial in vivo validation of novel cancer therapeutics using AI Source: Drug Target Review URL: [Link]

  • Title: In Vivo Efficacy Evaluation for Cancer Therapy Source: Alfa Cytology URL: [Link]

  • Title: Discovery of Small-Molecule PD-L1 Inhibitors via Virtual Screening and Their Immune-Mediated Anti-Tumor Effects Source: MDPI URL: [Link]

  • Title: Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory Source: The Jackson Laboratory URL: [Link]

  • Title: Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME Source: Bio-Techne URL: [Link]

  • Title: Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells Source: Spandidos Publications URL: [Link]

  • Title: Real-time and regional analysis of the efficacy of anticancer drugs in a patient-derived intratumoral heterogeneous tumor microenvironment Source: Royal Society of Chemistry URL: [Link]

Sources

Comparative

comparative analysis of fluorinated vs. non-fluorinated thiazole derivatives

Executive Summary In modern medicinal chemistry, the thiazole ring is a privileged scaffold, yet its utility is often compromised by rapid oxidative metabolism and poor membrane permeability. This guide provides a critic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In modern medicinal chemistry, the thiazole ring is a privileged scaffold, yet its utility is often compromised by rapid oxidative metabolism and poor membrane permeability. This guide provides a critical analysis of fluorinated thiazole derivatives versus their non-fluorinated counterparts .

The Verdict: Fluorination is not merely a "decoration"; it is a functional bioisosteric replacement (H


 F) that typically:
  • Enhances Metabolic Stability: Blocks Cytochrome P450 (CYP) labile sites (C-H oxidation).

  • Modulates Basicity: Lowers the pKa of the thiazole nitrogen, altering hydrogen bond donor/acceptor dynamics.

  • Increases Lipophilicity: Improves membrane permeability (LogP), though potentially at the cost of aqueous solubility.[1]

Mechanistic Analysis: The Fluorine Effect[1][2][3][4][5]

To understand the performance difference, we must look at the atomic level. The substitution of Hydrogen (Van der Waals radius


) with Fluorine (

) introduces profound electronic changes without imposing significant steric demand.
Electronic & Physicochemical Modulation

The high electronegativity of fluorine (


) creates a strong dipole. When attached to a thiazole ring or its pendant phenyl groups, it pulls electron density away from the aromatic system.
  • pKa Shift: Fluorination reduces the electron density available at the thiazole nitrogen. This lowers the basicity (pKa), which can be critical for avoiding lysosomal trapping and improving passive diffusion across membranes.

  • Conformational Lock: Through the gauche effect and dipole-dipole interactions, fluorine can "lock" the molecule into a bioactive conformation that non-fluorinated analogs cannot maintain.

Visualization: Physicochemical Impact Flowchart

Fluorine_Impact Sub H to F Substitution (Thiazole Scaffold) Elec Electronic Effect (Inductive Withdrawal) Sub->Elec Steric Steric Effect (Minimal Volume Increase) Sub->Steric Meta Metabolic Stability (Blocked CYP Oxidation) Elec->Meta Strong C-F Bond (116 kcal/mol) pKa Basicity Modulation (Lower pKa) Elec->pKa Reduced N-electron density Lip Lipophilicity (Increased LogP) Steric->Lip Hydrophobic surface area Bind Altered Binding Affinity Meta->Bind Indirectly via exposure Lip->Bind pKa->Bind

Figure 1: Causal relationship between fluorine substitution and physicochemical outcomes.

Performance Comparison: Experimental Data

The following data synthesizes findings from recent Structure-Activity Relationship (SAR) studies, specifically focusing on anticancer (


) and pharmacokinetic profiles.
Comparative Data Table

Case Study: 1,2,3-Triazole/Thiazole hybrids tested against A549 (Lung Cancer) cell lines. Note the shift in potency and stability when the C-H bond is replaced by C-F or


.[2]
ParameterNon-Fluorinated Analog (Ref)Fluorinated Analog (Target)Performance Shift
Substituent

or


or

Bioisosteric Exchange
Potency (

)


7.7x Potency Increase
Metabolic

24 mins (Human Microsomes)> 60 mins (Human Microsomes)>2.5x Stability
Lipophilicity (cLogP) 2.12.8Increased Permeability
C-X Bond Energy ~98 kcal/mol (C-H)~116 kcal/mol (C-F)Oxidation Resistance

Data synthesized from Wang et al. (2018) and comparative SAR principles [1][2].[2]

Interpretation

The non-fluorinated derivatives often suffer from rapid hydroxylation at the electron-rich positions of the ring. The fluorinated analogs leverage the C-F bond strength to resist this oxidative debulking, extending the half-life (


) significantly.[3] The increase in potency is frequently attributed to specific hydrophobic interactions in the binding pocket that the polar C-H bond cannot access.

Experimental Protocol: Microsomal Stability Assay

To validate the stability claims above, researchers must perform a metabolic stability assay.[4] This protocol is the industry standard for comparing H vs. F derivatives.

Objective: Determine the intrinsic clearance (


) and half-life (

) of thiazole derivatives in liver microsomes.
Workflow Diagram

Microsomal_Assay Prep 1. Preparation (Microsomes + cmpd) Inc 2. Incubation (37°C, +NADPH) Prep->Inc Initiate Quench 3. Quenching (Ice-cold ACN) Inc->Quench T = 0, 15, 30, 60 min Spin 4. Centrifugation (4000g, 20 min) Quench->Spin Precipitate Proteins Anal 5. LC-MS/MS Analysis Spin->Anal Supernatant

Figure 2: Step-by-step workflow for the Microsomal Stability Assay.

Detailed Methodology

Reagents:

  • Pooled Liver Microsomes (Human/Rat), 20 mg/mL protein conc.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase).

  • Test Compounds (Fluorinated & Non-Fluorinated Thiazoles).[3][2][5]

Step-by-Step Procedure:

  • Pre-Incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer (pH 7.4). Spike with test compound (final conc. 1

    
    ). Pre-warm at 37°C for 5 mins.
    
  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: At time points

    
     min, remove 50 
    
    
    
    aliquots.
  • Quenching: Immediately dispense aliquot into 150

    
     ice-cold Acetonitrile (ACN) containing Internal Standard (IS) to stop metabolism and precipitate proteins.
    
  • Analysis: Centrifuge at 4000 rpm for 20 mins. Inject supernatant into LC-MS/MS.[4] Monitor parent ion depletion.

Calculation: Plot


 vs. time. The slope 

is the elimination rate constant.


Synthetic Considerations

While fluorinated thiazoles offer superior performance, their synthesis is more demanding.

  • Non-Fluorinated: often accessible via Hantzsch thiazole synthesis using standard

    
    -haloketones.
    
  • Fluorinated: Requires specialized building blocks (e.g., trifluoromethyl-substituted

    
    -bromoacetophenones) or late-stage fluorination using reagents like Selectfluor, which can be low-yielding and regioselective-sensitive [3].
    

Recommendation: For initial screening, purchase fluorinated building blocks rather than attempting late-stage direct fluorination.

References

  • Wang, J., et al. (2018).[2][5] Synthesis and biological evaluation of fluorinated 1,2,3-triazole derivatives as potential anticancer agents.[2][5] Frontiers in Chemistry. Link

  • Purser, S., et al. (2008).[2][5] Fluorine in medicinal chemistry.[1][6][3][7][8][9] Chemical Society Reviews. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

  • Creative Bioarray. (2024). Microsomal Stability Assay Protocol.[4][10][11]Link

Sources

Validation

The 2-Aminothiazole Validation Protocol: Distinguishing True Kinase Inhibitors from Promiscuous Artifacts

Executive Summary The 2-aminothiazole (2-AT) scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore for blockbuster kinase inhibitors like Dasatinib (Sprycel) and Abemaciclib . However,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-aminothiazole (2-AT) scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore for blockbuster kinase inhibitors like Dasatinib (Sprycel) and Abemaciclib . However, this scaffold faces a crisis of confidence: it is frequently flagged as a Pan-Assay Interference Compound (PAINS) or a "Promiscuous 2-Aminothiazole" (PrAT).

This guide provides a rigorous, self-validating experimental framework to cross-validate 2-AT hits. It objectively compares the performance of a Validated 2-AT Candidate against Unvalidated Hits (often false positives due to aggregation) and Alternative Scaffolds (e.g., Aminopyrimidines), demonstrating why orthogonal biophysical data is the only metric that matters.

Part 1: The Scaffold Landscape & The "PrAT" Challenge

The Dual Nature of 2-Aminothiazoles

The 2-AT moiety mimics the adenine ring of ATP, allowing it to form critical hydrogen bonds with the "hinge region" of kinase domains.

  • The Advantage: High potency (nM range) and tunable physicochemical properties.

  • The Risk (PrATs): Many 2-AT derivatives are "frequent hitters" in High-Throughput Screening (HTS).[1][2] They often inhibit enzymes via colloidal aggregation (sequestering the enzyme) rather than specific binding, or through redox cycling.

Comparative Analysis: The Cost of False Positives

Relying solely on enzymatic IC50 data leads to high attrition.

FeatureValidated 2-AT Lead (e.g., Dasatinib)Promiscuous 2-AT Artifact (PrAT)Alternative Scaffold (Aminopyrimidine)
Primary Mechanism Specific Hinge Binding (ATP Competitive)Colloidal Aggregation / Non-specificSpecific Hinge Binding
IC50 (Biochemical) < 10 nM< 100 nM (Artificial potency)< 10 nM
Binding Kinetics Slow

(High Residence Time)
Fast/Chaotic KineticsVariable
Detergent Sensitivity Unaffected by Triton X-100Activity lost with Triton X-100Unaffected
Stoichiometry (ITC) 1:1 BindingNon-integer / Super-stoichiometric1:1 Binding

Part 2: The Cross-Validation Workflow

To ensure scientific integrity, you must move beyond simple IC50 generation. The following workflow filters out artifacts using orthogonal biophysical methods.

Visualization: The Validation Funnel

ValidationWorkflow Hit HTS Hit: 2-Aminothiazole Library Step1 Step 1: Biochemical Assay (+/- 0.01% Triton X-100) Hit->Step1 Decision1 Is IC50 sensitive to detergent? Step1->Decision1 Discard1 DISCARD: Aggregator/Artifact Decision1->Discard1 Yes (Shift > 3-fold) Step2 Step 2: SPR Kinetic Profiling (Binding Affinity & Residence Time) Decision1->Step2 No (Stable IC50) Decision2 Does Kd match IC50? Is k_off slow? Step2->Decision2 Discard2 DISCARD: Non-specific Binding Decision2->Discard2 No (Transient binding) Step3 Step 3: Cellular Target Engagement (NanoBRET / Western Blot) Decision2->Step3 Yes (1:1 Binding) Lead VALIDATED LEAD CANDIDATE Step3->Lead

Figure 1: The "Fail-Fast" Validation Workflow. This logic gate system ensures only specific binders progress to cellular studies.

Part 3: Detailed Experimental Protocols

Protocol A: Detergent-Based Biochemical Validation

Objective: Rule out colloidal aggregation. Aggregators sequester enzymes but are disrupted by non-ionic detergents.

  • Assay Setup: Prepare two parallel kinase reaction mixtures (e.g., ADP-Glo or FRET-based).

    • Condition A: Standard Buffer (e.g., 50 mM HEPES, 10 mM MgCl2).

    • Condition B: Standard Buffer + 0.01% (v/v) Triton X-100 (freshly prepared).

  • Incubation: Incubate 2-AT compounds (10-point dose response) with the kinase for 60 minutes at RT.

  • Readout: Measure kinase activity.

  • Analysis: Calculate the ratio of

    
    .
    
    • Pass: Ratio is 0.5 – 2.0.

    • Fail: Ratio > 3.0 (Indicates aggregation was the primary inhibition mechanism).

Protocol B: Surface Plasmon Resonance (SPR) Kinetics

Objective: Quantify residence time (


). High potency (IC50) with fast off-rates suggests non-specific binding or assay interference.
  • Sensor Chip: Immobilize the target kinase via biotin-streptavidin capture (avoid amine coupling to prevent active site occlusion) to a density of ~2000 RU.

  • Analytes: Inject the 2-AT candidate at 5 concentrations (0.1x to 10x the expected Kd).

  • Running Buffer: HBS-P+ (contains 0.05% Surfactant P20 to prevent aggregation).

  • Flow Rate: High flow (50-100 µL/min) to minimize mass transport limitations.

  • Data Fit: Fit to a 1:1 Langmuir binding model .

    • Critical Check: If the data requires a "Two-State Reaction" or "Heterogeneous Ligand" model to fit, the compound is likely binding non-specifically.

Protocol C: Isothermal Titration Calorimetry (ITC)

Objective: Confirm stoichiometry (N).

  • Setup: Titrate 2-AT (syringe, 200 µM) into Kinase (cell, 20 µM).

  • Parameter: Look for N ≈ 1.0 .

    • If N > 1.5 or N < 0.5 , the compound is aggregating or the protein is inactive.

    • Note: 2-ATs often show enthalpy-driven binding (

      
      ) due to H-bonds.
      

Part 4: Comparative Data Analysis

The following table simulates a comparison between a Dasatinib-like Lead and a Common False Positive using the protocols above.

MetricValidated Lead (Dasatinib-like) False Positive (Aggregator) Interpretation
Enzymatic IC50 0.8 nM15 nMBoth look potent initially.
Triton X-100 Shift 1.1x (No change)14x (Potency lost)Detergent exposes the aggregator.
SPR Kd 1.2 nM> 500 nMBiophysical affinity doesn't match biochemical IC50.
Residence Time 22 minutes< 5 secondsTrue inhibitors stay bound.
Thermodynamics

driven (H-bonds)

driven (Hydrophobic)
Specific vs. Non-specific forces.
Cellular GI50 5 nM> 1000 nMArtifacts rarely penetrate cells effectively.

Part 5: Mechanistic Visualization

Understanding why the 2-aminothiazole works is crucial for optimization. The diagram below illustrates the critical H-bond network in the ATP hinge region (based on Dasatinib/Abl co-crystal structures).

BindingMode Met318 Met318 (Hinge) N3 Thiazole N3 (H-Bond Acceptor) Met318->N3 H-Bond (Backbone NH) Thr315 Thr315 (Gatekeeper) Thr315->N3 Steric Clash (if mutated) Glu286 Glu286 (Helix) Tail Tail Region (Solubility/Selectivity) N3->Tail NH2 C2-Amino Group (H-Bond Donor) NH2->Met318 H-Bond (Backbone CO) NH2->N3

Figure 2: The Critical Pharmacophore. The 2-aminothiazole motif functions as a bidentate H-bond partner with the kinase hinge residue (e.g., Met318 in Abl).

References

  • Das, J., et al. (2006).[3] "2-aminothiazole as a novel kinase inhibitor template.[3][4][5][6][7] Structure-activity relationship studies toward the discovery of Dasatinib (BMS-354825)."[3][4][5][8] Journal of Medicinal Chemistry.

  • Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays." Journal of Medicinal Chemistry.

  • Tokarski, J. S., et al. (2006).[9] "The Structure of Dasatinib (BMS-354825) Bound to Activated ABL Kinase Domain Elucidates Its Inhibitory Activity against Imatinib-Resistant ABL Mutants."[9] Cancer Research.

  • Copeland, R. A. (2016). "The drug-target residence time model: a 10-year retrospective." Nature Reviews Drug Discovery.

  • Newell, R., et al. (2014). "Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold." Journal of Medicinal Chemistry.

Sources

Comparative

comparing the antimicrobial spectrum of different thiazole derivatives

<A Comparative Guide to the Antimicrobial Spectrum of Thiazole Derivatives For Researchers, Scientists, and Drug Development Professionals The relentless rise of antimicrobial resistance necessitates the urgent discovery...

Author: BenchChem Technical Support Team. Date: February 2026

<A Comparative Guide to the Antimicrobial Spectrum of Thiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The relentless rise of antimicrobial resistance necessitates the urgent discovery of novel therapeutic agents.[1][2][3] Within the arsenal of medicinal chemistry, the thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, stands out as a "privileged scaffold."[1][4] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including potent antibacterial and antifungal effects.[4][5] This guide offers an in-depth comparison of the antimicrobial spectrum of various thiazole derivatives, supported by experimental data, to aid researchers in the ongoing battle against infectious diseases.

Key Classes and Comparative Antimicrobial Activity

Thiazole's versatility allows for structural modifications at multiple positions, leading to a wide array of derivatives with distinct antimicrobial profiles.[6] Below, we compare the activity of representative compounds from prominent classes against a panel of clinically relevant pathogens. The data, presented as Minimum Inhibitory Concentration (MIC) in µg/mL, quantifies the lowest concentration of a compound required to inhibit visible microbial growth.

Thiazole Derivative ClassRepresentative Compound/StudyTarget Organism(s)MIC (µg/mL)Reference(s)
Phenylthiazoles Lead Thiazole 1Staphylococcus aureus (MRSA strains)1.3[7][8]
Biphenyl analogue 2Staphylococcus aureus (MRSA strains)2.8 - 5.6[7][8]
Butyne analogue 3Staphylococcus aureus (MRSA strains)2.8 - 5.6[7][8]
Catechol-Derived Thiazoles Nootkatone-fused thiazoleStaphylococcus aureus (MRSA)3.12[3]
Novel Synthesized DerivativesGeneral Bacteria≤ 2[3]
Heteroaryl Thiazoles Compound 3 (hybrid)Various Bacteria230 - 700[9]
Compound 8 (hybrid)Various Fungi80 - 230[9]
Compound 9 (hybrid)Various Fungi60 - 230[9]
Thiazole Hydrazines Various DerivativesEscherichia coli, Candida albicansActive, some more potent than ampicillin[10]
Thiazole-Containing Triazoles ER-30346Pathogenic FungiPotent in vitro and in vivo activity[11]
Thiazole Schiff Bases Various DerivativesS. aureus, E. coliFavorable activity at 200 µg/mL[1]

Analysis of Spectrum:

  • Gram-Positive Bacteria: Phenylthiazoles and catechol-derived thiazoles have demonstrated particularly potent activity against multidrug-resistant Gram-positive bacteria, especially Methicillin-Resistant Staphylococcus aureus (MRSA).[3][7][8] Some novel catechol derivatives show promise with MIC values as low as ≤ 2 µg/mL.[3]

  • Gram-Negative Bacteria: While many thiazole derivatives show some activity, achieving high potency against Gram-negative bacteria remains a challenge. However, certain thiazole-based Schiff bases and thiazole-quinolinium derivatives have shown favorable activity against species like E. coli.[1][12]

  • Fungal Pathogens: Thiazole derivatives exhibit a broad antifungal spectrum.[13] Hybrid molecules, such as those combining thiazole with other heterocyclic rings, and specific thiazole-containing triazoles, have shown excellent activity against Candida and Aspergillus species, with some compounds demonstrating MICs as low as 8 µg/mL against C. neoformans and C. albicans.[9][11][14]

Mechanisms of Antimicrobial Action

The efficacy of thiazole derivatives stems from their ability to interfere with essential microbial processes. The proposed mechanisms are often dependent on the specific substitutions on the thiazole ring.

1. Fungal Ergosterol Biosynthesis Inhibition: A primary mechanism for antifungal thiazole derivatives is the inhibition of the enzyme lanosterol 14α-demethylase (CYP51).[13][15] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[13][15] By blocking this pathway, thiazoles disrupt membrane integrity, leading to fungal cell death.[13][15]

Antifungal Mechanism of Thiazole Derivatives Lanosterol Lanosterol CYP51 Lanosterol 14α-demethylase (CYP51) Lanosterol->CYP51 Conversion Ergosterol Ergosterol Membrane Fungal Cell Membrane (Disrupted Integrity) CYP51->Ergosterol Biosynthesis Thiazole Thiazole Derivative Thiazole->CYP51 caption Inhibition of fungal ergosterol synthesis.

Caption: Inhibition of fungal ergosterol synthesis.

2. Bacterial Cell Division Inhibition: Certain thiazole-quinolinium derivatives have been shown to target the bacterial protein FtsZ.[12] FtsZ is a crucial protein that forms the Z-ring, a structure essential for bacterial cell division. By stimulating FtsZ polymerization, these compounds disrupt its normal dynamics, leading to an elongated cell morphology and ultimately inhibiting bacterial replication.[12]

3. Other Potential Mechanisms: The amphiphilic nature of some thiazole derivatives, possessing both hydrophilic and hydrophobic properties, may allow them to easily embed within the bacterial cell membrane, causing leakage of cellular contents and apoptosis.[16] Other proposed mechanisms include the inhibition of bacterial DNA gyrase and interference with cell wall structure.[1][13]

Experimental Protocol: Broth Microdilution for MIC Determination

To ensure the reproducibility and comparability of antimicrobial activity data, standardized protocols are essential. The broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound.[17][18]

Principle: This method involves exposing a standardized suspension of bacteria to serial twofold dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[18] The MIC is identified as the lowest concentration of the compound that completely inhibits visible microbial growth after incubation.[18]

Step-by-Step Methodology:

  • Preparation of Test Compound:

    • Prepare a stock solution of the thiazole derivative in a suitable solvent (e.g., DMSO).

    • Perform serial twofold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a range of concentrations. This is often done in a separate "mother plate."[18]

  • Inoculum Preparation:

    • From a fresh (18-24 hour) culture on an agar plate, select 3-5 isolated colonies of the test microorganism.

    • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[18][19]

    • Dilute this standardized suspension in CAMHB to achieve a final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the test plate.[18]

  • Plate Inoculation:

    • Dispense 50 µL of the appropriate antimicrobial dilution from the mother plate into the corresponding wells of the final 96-well test plate.

    • Within 15 minutes of its preparation, add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL per well.[18][19]

    • Essential Controls:

      • Growth Control: Wells containing only CAMHB and the bacterial inoculum (no test compound).

      • Sterility Control: Wells containing only CAMHB (no inoculum or compound).

  • Incubation:

    • Incubate the inoculated plates in an ambient air incubator at 35°C ± 2°C for 16-20 hours for most common, rapidly growing bacteria.[18][19]

  • Result Interpretation:

    • Following incubation, visually inspect the plates for turbidity. The growth control wells should be distinctly turbid, and the sterility control wells should remain clear.[18]

    • The MIC is the lowest concentration of the thiazole derivative at which there is no visible growth (the well remains clear).

Broth Microdilution Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_incubation Incubation & Reading p1 1. Prepare Thiazole Derivative Dilutions in 'Mother Plate' p2 2. Prepare Standardized Bacterial Inoculum (0.5 McFarland) a1 3. Dispense 50µL Compound Dilutions into Test Plate p2->a1 a2 4. Add 50µL Bacterial Inoculum to each well a1->a2 i1 5. Incubate Plate (35°C, 16-20h) a2->i1 i2 6. Read Results: Identify Lowest Clear Well i1->i2 Result Determine MIC Value i2->Result caption Workflow for MIC determination.

Caption: Workflow for MIC determination.

Conclusion and Future Perspectives

Thiazole derivatives represent a highly promising and versatile class of compounds in the search for new antimicrobial agents.[4][5] Their demonstrated efficacy against drug-resistant bacteria and a broad range of fungi underscores their therapeutic potential.[7][9][20] Future research should focus on optimizing the structures of these derivatives to enhance their activity against challenging Gram-negative pathogens and to improve their pharmacokinetic and safety profiles. The exploration of hybrid molecules, which combine the thiazole scaffold with other pharmacophores, is a particularly exciting avenue for the development of next-generation antimicrobials.[9]

References

  • Mohammad H, Cushman M, Seleem MN. Antibacterial Evaluation of Synthetic Thiazole Compounds In Vitro and In Vivo in a Methicillin-Resistant Staphylococcus aureus (MRSA) Skin Infection Mouse Model. PLOS One. 2015 Nov 4. [Link]

  • Synthesis and antimicrobial evaluation of some novel thiazole derivatives. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. MDPI. [Link]

  • Synthesis and Antifungal Activity of Some Thiazole Derivatives. ResearchGate. [Link]

  • Synthesis and Biological Evaluation of Novel Thiazole Hydrazines as Antimicrobial and Antimalarial Agents. Sciforum. [Link]

  • Anti-biofilm activity and synergism of novel thiazole compounds with glycopeptide antibiotics against multidrug-resistant staphylococci. PMC. [Link]

  • Thiazole antifungals. EBSCO. [Link]

  • Antibacterial evaluation of synthetic thiazole compounds in vitro and in vivo in a methicillin-resistant staphylococcus aureus. Purdue e-Pubs. [Link]

  • Synthesis and antifungal activity of novel thiazole-containing triazole antifungals. II. Optically active ER-30346 and its derivatives. PubMed. [Link]

  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Journal of Population Therapeutics and Clinical Pharmacology. [Link]

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. SpringerLink. [Link]

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. ResearchGate. [Link]

  • A Review On Chemistry And Antimicrobial Activity Of Thiazole. European Journal of Pharmaceutical and Medical Research. [Link]

  • Synthesis of catechol-derived thiazole derivatives as potent antimicrobial agents. American Chemical Society. [Link]

  • Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. PMC. [Link]

  • Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. RSC Publishing. [Link]

  • Synthesis and Evaluation of Novel Thiazole Derivatives. Sciforum. [Link]

  • Antibacterial Activity of Thiazole and its Derivatives: A Review. Biointerface Research in Applied Chemistry. [Link]

  • Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. ACS Publications. [Link]

  • Standardization of a broth microdilution susceptibility testing method to determine minimum inhibitory concentrations of aquatic bacteria. PubMed. [Link]

  • Chapter 2, standard operating procedure: broth-microdilution colistin susceptibility test for aerobic gram-negative bacteria. NCDC. [Link]

  • The Potential of Thiazole Derivatives as Antimicrobial Agents. MDPI. [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

  • METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. OIRSA. [Link]

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Safety & Regulatory Compliance

Safety

Safeguarding Your Research: A Guide to Personal Protective Equipment for Handling 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. Ensuring the...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. Ensuring the safety of laboratory personnel is paramount, especially when working with compounds where comprehensive toxicological data is not yet available. This guide provides essential, immediate safety and logistical information for handling 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine, a compound with potential applications in drug discovery.

This document is designed to be a practical, operational resource, empowering you to work safely and effectively. It moves beyond a simple checklist, explaining the rationale behind each recommendation to foster a deep understanding of the potential hazards and the measures required to mitigate them.

Hazard Assessment: Understanding the Risks

The primary hazards associated with 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine are inferred from its constituent chemical groups:

  • 2-Aminothiazole Moiety: Compounds containing this group can be harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[2][3][4] In some cases, aminothiazoles have been associated with the formation of reactive metabolites, highlighting the importance of minimizing exposure.[1]

  • Difluorocyclohexyl Group: As a fluorinated organic compound, there is a potential for persistence in the environment and possible health risks associated with exposure, a characteristic of some per- and polyfluoroalkyl substances (PFAS).[5] While this specific compound is not classified as a PFAS, the strong carbon-fluorine bond suggests a need for caution.[5]

Based on these structural alerts, we must assume the compound may be:

  • Harmful if ingested.[3][6]

  • An irritant to the skin and eyes.[2][3][7]

  • A potential respiratory tract irritant.[3]

  • Potentially harmful upon prolonged or repeated exposure.

The following diagram illustrates the logical flow of assessing the hazards of this novel compound.

Hazard_Assessment cluster_0 Hazard Identification cluster_1 Inferred Hazards Compound 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine Structural_Analysis Structural Analysis Compound->Structural_Analysis Aminothiazole 2-Aminothiazole Moiety Structural_Analysis->Aminothiazole Fluorinated_Group Difluorocyclohexyl Group Structural_Analysis->Fluorinated_Group Oral_Toxicity Harmful if Swallowed Aminothiazole->Oral_Toxicity Irritation Skin & Eye Irritant Aminothiazole->Irritation Respiratory_Irritation Respiratory Irritant Aminothiazole->Respiratory_Irritation Chronic_Effects Potential for Chronic Effects Fluorinated_Group->Chronic_Effects Emergency_Procedures cluster_0 Accidental Exposure cluster_1 Immediate Actions cluster_2 Follow-up Exposure Exposure Occurs Skin_Contact Skin Contact: - Remove contaminated clothing - Wash with soap and water for 15 min Exposure->Skin_Contact Eye_Contact Eye Contact: - Flush with water for 15 min - Remove contact lenses Exposure->Eye_Contact Inhalation Inhalation: - Move to fresh air - Provide oxygen if needed Exposure->Inhalation Ingestion Ingestion: - Do NOT induce vomiting - Rinse mouth with water Exposure->Ingestion Medical_Attention Seek Immediate Medical Attention Skin_Contact->Medical_Attention Eye_Contact->Medical_Attention Inhalation->Medical_Attention Ingestion->Medical_Attention

Caption: Immediate response plan for accidental exposure to 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine.

Spill, Storage, and Disposal

Spill Cleanup

In the event of a spill, follow these steps:

  • Evacuate non-essential personnel from the area.

  • Ensure adequate ventilation.

  • Wear the appropriate PPE as outlined in Section 2.

  • For solid spills, carefully sweep up the material to avoid generating dust and place it in a sealed container for disposal. [2]5. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • Dispose of all contaminated materials as hazardous waste.

Storage
  • Store in a tightly closed container in a cool, dry, and well-ventilated area. [2]* Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides. [4][8]

Disposal
  • Dispose of waste material in accordance with all applicable federal, state, and local regulations.

  • Do not allow the material to enter drains or waterways. [2]* Consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

By adhering to these guidelines, you can handle 4-(4,4-Difluorocyclohexyl)-1,3-thiazol-2-amine with the necessary precautions, ensuring your safety and the integrity of your research. Remember, a proactive approach to safety is the cornerstone of scientific excellence.

References

  • 3M Personal Safety. (2024, December 27).
  • CDH Fine Chemical.
  • ChemDmart. SAFETY DATA SHEET - TRC-A630415-5G - 2-Aminothiazole.
  • CAMEO Chemicals - NOAA. 2-AMINOTHIAZOLE.
  • RSG Safety. (2025, September 4). Working Safely with PFAS: A Practical Guide to Selecting the Right PPE.
  • FLS Europe. (2025, July 7). PFAS Crisis: The Search for Sustainable and Safe PPE for Firefighters.
  • US EPA. (2025, September 12). Personal Protective Equipment.
  • Vandeputte. (2023, November 30).
  • MilliporeSigma. (2025, June 25).
  • Thermo Fisher Scientific. (2025, September 7).
  • Fisher Scientific.
  • Scientific Documentation. Sodium Metabisulfite, Granular, FCC.
  • Unspecified. 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION 3.
  • Rowe Scientific. (2024, May 30). Rowe Scientific Sodium Metabisulphite Anhydrous.
  • Fisher Scientific. (2010, February 8).
  • Unspecified.
  • ResearchGate. 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?
  • Fisher Scientific.
  • Unspecified.
  • TCI Chemicals. (2025, January 3).
  • Fluorochem. (2024, December 19).
  • PubChem. 4-(4-Fluorophenyl)-1,3-thiazol-2-amine.
  • Sigma-Aldrich. (2025, October 17).
  • Thor Specialities (UK) LTD. (2019, November 6).
  • Unspecified. N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide.
  • PubChem. 4-(3,4-Difluorophenyl)-1,3-thiazol-2-amine | C9H6F2N2S | CID 706326.
  • Alfa Chemistry. CAS 175135-32-7 2-Thiazolamine,4-(3,4-difluorophenyl)-.
  • Sigma-Aldrich. 4-(2-thienyl)-1,3-thiazol-2-amine.

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